Procymidox-d5

Core Science & Biosynthesis

Procymidox-d5: A Technical Guide to Synthesis and Isotopic Purity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and isotopic purity analysis of Procymidox-d5, a deuterated internal standard for the dicarboximide fungicide Procymidone. This document details a proposed synthesis pathway, experimental protocols for synthesis and analysis, and discusses the biochemical mode of action of Procymidone.

Introduction

Procymidone is a dicarboximide fungicide used to control a variety of fungal diseases in crops. As with many pesticides, monitoring its presence and concentration in environmental and biological samples is crucial. Procymidox-d5, the deuterated analog of Procymidone, serves as an ideal internal standard for quantitative analysis by mass spectrometry, offering similar chemical behavior and a distinct mass-to-charge ratio. This guide outlines a feasible synthetic route to Procymidox-d5 and the analytical methods to ensure its high isotopic purity.

Proposed Synthesis of Procymidox-d5

A plausible and efficient synthesis of Procymidox-d5 involves the condensation of 3,5-dichloroaniline (B42879) with a deuterated succinic acid derivative. Commercially available succinic anhydride-d4 is an excellent starting material for this purpose. The proposed two-step synthesis is outlined below.

Step 1: Formation of N-(3,5-dichlorophenyl)succinamic acid-d4

The initial step involves the ring-opening of succinic anhydride-d4 by 3,5-dichloroaniline to form the corresponding succinamic acid derivative. This reaction is typically carried out in an aprotic solvent.

Step 2: Cyclization to Procymidox-d5

The intermediate, N-(3,5-dichlorophenyl)succinamic acid-d4, is then cyclized to form the imide, Procymidox-d5. This dehydration reaction can be achieved by heating or by using a dehydrating agent.

Experimental Protocols

The following are detailed, proposed experimental protocols for the synthesis and purification of Procymidox-d5.

Synthesis of N-(3,5-dichlorophenyl)succinamic acid-d4

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve succinic anhydride-2,2,3,3-d4 (1.0 eq) in a suitable aprotic solvent such as toluene (B28343) or xylenes.

• Addition of Amine: To this solution, add 3,5-dichloroaniline (1.0 eq).

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature. The product, N-(3,5-dichlorophenyl)succinamic acid-d4, will precipitate out of the solution. Collect the solid by filtration, wash with cold solvent, and dry under vacuum.

Synthesis of Procymidox-d5

• Reaction Setup: Place the dried N-(3,5-dichlorophenyl)succinamic acid-d4 (1.0 eq) in a round-bottom flask.

• Dehydration: Add a dehydrating agent such as acetic anhydride (B1165640) (excess) or thionyl chloride (catalytic amount in an inert solvent).

• Reaction Conditions: Heat the mixture to reflux. Monitor the reaction by TLC until the starting material is consumed.

• Work-up and Purification: Cool the reaction mixture and pour it into ice-water to precipitate the product. Collect the crude Procymidox-d5 by filtration. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure Procymidox-d5.

Isotopic Purity Analysis

Ensuring high isotopic purity is critical for the use of Procymidox-d5 as an internal standard. A combination of High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy is recommended for this purpose.[1][2][3]

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique to determine the isotopic distribution and enrichment of a labeled compound.[4]

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the synthesized Procymidox-d5 in a suitable solvent (e.g., acetonitrile/water with 0.1% formic acid).

• Instrumentation: Analyze the sample using a high-resolution mass spectrometer, such as a Q-Orbitrap or TOF instrument, coupled with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

• Data Acquisition: Acquire the full scan mass spectrum in the region of the molecular ion of Procymidox-d5.

• Data Analysis: Determine the relative intensities of the isotopic peaks (M, M+1, M+2, etc.). The isotopic purity is calculated based on the observed isotopic distribution compared to the theoretical distribution for the desired level of deuteration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ²H NMR spectroscopy can be employed to confirm the positions of deuterium (B1214612) labeling and to estimate the isotopic purity.[5]

Experimental Protocol:

• Sample Preparation: Dissolve a sufficient amount of Procymidox-d5 in a suitable deuterated solvent (e.g., CDCl₃).

• ¹H NMR: Acquire a ¹H NMR spectrum. The absence or significant reduction of signals corresponding to the protons on the succinimide (B58015) ring confirms successful deuteration. The residual proton signals can be integrated to quantify the level of deuteration.

• ²H NMR: Acquire a ²H NMR spectrum. The presence of a signal corresponding to the deuterons on the succinimide ring provides direct evidence of successful labeling.

Quantitative Data Summary

Parameter	Method	Expected Value
Chemical Purity	HPLC	>98%
Isotopic Enrichment (d5)	HRMS	>98%
Deuteration at specified positions	¹H and ²H NMR	Confirmed
Molecular Formula	-	C₁₃H₄D₅Cl₂NO₂
Molecular Weight	-	289.17 g/mol

Biochemical Mechanism of Action

Procymidone, and other dicarboximide fungicides, are believed to exert their antifungal activity through multiple mechanisms. The primary mode of action is thought to be the inhibition of triglyceride biosynthesis.[6] Additionally, they have been shown to cause lipid peroxidation of fungal cell membranes, leading to increased membrane permeability and ultimately cell death.[7] Some studies also suggest an impact on the osmotic signal transduction pathway in certain fungi.[5]

Caption: Proposed mechanism of action of Procymidone leading to fungal cell death.

Logical Workflow for Synthesis and Analysis

Caption: Workflow for the synthesis and analysis of Procymidox-d5.

References

• 1. GC-MS measurement of deuterium in succinic anhydride and TMS-succinate. An isotope memory effect with succinic anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fungicide Theory of Use and Mode of Action | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 4. extensionaus.com.au [extensionaus.com.au]
• 5. researchgate.net [researchgate.net]
• 6. Dicarboximide fungicides - Wikipedia [en.wikipedia.org]
• 7. Correlation of Lipid Peroxidation in Botrytis cinerea Caused by Dicarboximide Fungicides with Their Fungicidal Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Procymidox-d5: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and storage conditions for Procymidox-d5. The information herein is critical for ensuring the integrity and reliability of this compound in research and development settings. The data presented is primarily based on studies of its non-deuterated analogue, Procymidone, as specific stability data for the deuterated form is limited. The physicochemical similarities suggest that the stability profile of Procymidox-d5 will be comparable to that of Procymidone.

Storage Recommendations

Proper storage is paramount to maintaining the purity and stability of Procymidox-d5. The following conditions are recommended based on available product information and safety data sheets.

Parameter	Recommended Conditions	Notes
Storage Temperature	+4°C for short-term storage; -20°C for long-term storage.	Shipped at room temperature, indicating short-term stability at ambient temperatures.
Light Exposure	Store in a light-resistant container.	Procymidone is susceptible to photolysis.
Humidity	Store in a dry environment.	Hydrolysis can occur, especially under neutral to basic conditions.
Container	A well-sealed, airtight container is recommended.	To prevent moisture uptake and exposure to atmospheric contaminants.

Stability Profile

Procymidox-d5, like its non-deuterated counterpart, is susceptible to degradation under certain environmental conditions. The primary degradation pathways are hydrolysis and photolysis.

Hydrolytic Stability

Procymidone is stable in acidic conditions (pH 2) but undergoes rapid hydrolysis in neutral and alkaline solutions (pH 7 and 9)[]. The principal mechanism of hydrolytic degradation involves the cleavage of the cyclic imide ring, followed by the cleavage of the amide bond[].

Table 1: Hydrolytic Degradation Summary of Procymidone

pH Condition	Stability	Degradation Pathway
Acidic (pH 2)	Stable	Minimal to no degradation observed.
Neutral (pH 7)	Rapid hydrolysis	Cleavage of the cyclic imide and amide bonds.
Basic (pH 9)	Rapid hydrolysis	Cleavage of the cyclic imide and amide bonds.

Photolytic Stability

Exposure to ultraviolet (UV) radiation can lead to the degradation of Procymidone. In aqueous solutions under simulated sunlight, the estimated half-life is 8 days. Photodegradation studies have identified as many as sixteen different photoproducts[2][3]. A significant and more toxic degradation product is 3,5-dichloroaniline[2][3].

Table 2: Photolytic Degradation Summary of Procymidone

Condition	Half-life (in aqueous solution)	Major Degradation Product	Notes
Simulated Sunlight	~8 days	3,5-dichloroaniline	Sixteen photoproducts have been identified in total[2][3].

Thermal Stability

Thermogravimetric analysis of Procymidone under oxidative conditions has been conducted, though this represents accelerated degradation rather than stability under typical storage conditions[4]. For practical purposes, adherence to the recommended storage temperatures of +4°C or -20°C is crucial to minimize thermal degradation.

Stability in Biological Matrices

A study on the stability of Procymidone in frozen (-20°C) green onion and garlic matrices indicated that the compound remained "comparably stable" over the storage period, with degradation rates generally below 30%[5].

Experimental Protocols

The following are generalized protocols for conducting stability studies on Procymidox-d5, based on established methodologies for pharmaceutical compounds and pesticides.

Forced Degradation Study

Forced degradation studies are essential to identify potential degradation products and establish the stability-indicating nature of analytical methods[6][7].

Objective: To investigate the degradation of Procymidox-d5 under various stress conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Procymidox-d5 in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at 60°C for 24 hours.

  • Neutral Hydrolysis: Reflux the stock solution in water at 60°C for 24 hours.

  • Oxidative Degradation: Treat the stock solution with 3% hydrogen peroxide at room temperature for 24 hours.

  • Photolytic Degradation: Expose the stock solution to UV light (254 nm or 365 nm) and fluorescent light for a specified duration (e.g., 7 days).

  • Thermal Degradation: Expose the solid compound to dry heat at 60°C for 24 hours.

• Sample Analysis: After the specified stress period, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration and analyze using a validated stability-indicating HPLC method.

• Peak Purity Analysis: Employ a photodiode array (PDA) detector to assess the peak purity of the parent compound and any degradation products.

Stability-Indicating HPLC Method

A validated High-Performance Liquid Chromatography (HPLC) method is crucial for accurately quantifying Procymidox-d5 and its degradation products[8][9][10][11].

Objective: To develop and validate an HPLC method capable of separating Procymidox-d5 from its potential degradation products.

Typical Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH 3.0) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a suitable wavelength (e.g., 210 nm).

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

Validation Parameters (according to ICH guidelines):

• Specificity (peak purity and resolution from degradants).

• Linearity and Range.

• Accuracy (recovery studies).

• Precision (repeatability and intermediate precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ).

• Robustness.

Degradation Pathways and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the key degradation pathways and a typical experimental workflow for stability testing.

References

• 2. scilit.com [scilit.com]
• 3. researchportal.ip-paris.fr [researchportal.ip-paris.fr]
• 4. researchgate.net [researchgate.net]
• 5. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant [mdpi.com]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. biomedres.us [biomedres.us]
• 8. japsonline.com [japsonline.com]
• 9. ijtsrd.com [ijtsrd.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]

In-Depth Technical Guide to Procymidone-d5 Analytical Standard: Commercial Suppliers and Experimental Applications

For researchers, scientists, and professionals engaged in drug development and analytical chemistry, the use of isotopically labeled internal standards is crucial for achieving accurate and reliable quantitative results. This guide provides a comprehensive overview of the commercial suppliers of the Procymidone-d5 analytical standard, its technical specifications, and a detailed experimental protocol for its application in mass spectrometry-based analysis.

Commercial Availability of Procymidone-d5

Procymidone-d5, a deuterated form of the fungicide Procymidone, serves as an ideal internal standard for the quantification of Procymidone in various matrices. The primary commercial suppliers identified for this analytical standard are LGC Standards and its subsidiary, Toronto Research Chemicals (TRC).

A summary of the available quantitative data for Procymidone-d5 from these suppliers is presented in the table below.

Supplier	Product Name	Catalog Number	Molecular Formula	Molecular Weight ( g/mol )	Unlabeled CAS Number
LGC Standards	Procymidox-d5*	-	C₁₃H₆D₅Cl₂NO₂	289.17	32809-16-8
Toronto Research Chemicals (TRC)	Procymidone-d5	P755857	C₁₃H₆D₅Cl₂NO₂	-	32809-16-8

*Note: The product name "Procymidox-d5" from LGC Standards is presumed to be a typographical error for "Procymidone-d5" based on the provided molecular formula and other technical data. Researchers are advised to confirm the product identity with the supplier.

Efforts to obtain specific details regarding the purity and available quantities for the Procymidone-d5 analytical standard from the suppliers' public-facing websites were not successful. It is recommended to directly contact LGC Standards or Toronto Research Chemicals for the most current information on product specifications, availability, and to request a Certificate of Analysis.

Experimental Protocol: Quantitative Analysis of Procymidone using Procymidone-d5 Internal Standard

The following is a detailed methodology for the use of Procymidone-d5 as an internal standard in a typical quantitative analysis workflow involving gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). This protocol is based on established methods for pesticide residue analysis, such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique.

Standard Preparation

• Stock Solution: Accurately weigh a known amount of the Procymidone-d5 analytical standard and dissolve it in a suitable organic solvent (e.g., acetonitrile, methanol) to prepare a stock solution of a specific concentration (e.g., 100 µg/mL).

• Working Standard Solution: Prepare a series of working standard solutions by diluting the stock solution to achieve a concentration that is within the expected range of the analyte in the samples.

Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the sample matrix (e.g., soil, water, food product).

• Extraction:

  • Weigh a specific amount of the homogenized sample (e.g., 10-15 g) into a centrifuge tube.

  • Add a known volume of the Procymidone-d5 working standard solution.

  • Add an appropriate volume of an extraction solvent, typically acetonitrile.

  • Add a salt mixture (e.g., magnesium sulfate (B86663), sodium chloride, sodium citrate) to induce phase separation.

  • Vigorously shake or vortex the tube to ensure thorough mixing and extraction of the analyte and internal standard into the organic layer.

• Centrifugation: Centrifuge the sample to separate the organic and aqueous layers and to pellet any solid matrix components.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the supernatant (organic layer) to a clean tube containing a dSPE sorbent mixture (e.g., primary secondary amine (PSA) to remove organic acids, C18 to remove nonpolar interferences, and magnesium sulfate to remove residual water).

  • Vortex and centrifuge the tube.

• Final Extract: The resulting supernatant is the final extract ready for analysis.

Instrumental Analysis (GC-MS or LC-MS)

• Calibration Curve: Prepare a set of calibration standards by spiking blank matrix extract with known concentrations of the unlabeled Procymidone standard and a constant concentration of the Procymidone-d5 internal standard.

• Injection: Inject the prepared sample extracts and calibration standards into the GC-MS or LC-MS system.

• Data Acquisition: Acquire data in a selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) mode for enhanced selectivity and sensitivity. Monitor specific precursor-to-product ion transitions for both Procymidone and Procymidone-d5.

• Quantification:

  • Calculate the peak area ratio of the analyte (Procymidone) to the internal standard (Procymidone-d5) for each sample and calibration standard.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte in the calibration standards.

  • Determine the concentration of Procymidone in the samples by interpolating their peak area ratios on the calibration curve.

Logical Workflow and Signaling Pathway Visualization

To visually represent the experimental workflow, the following diagrams are provided in the DOT language, compatible with Graphviz.

Caption: General experimental workflow for quantitative analysis using an internal standard.

Caption: Conceptual signaling pathway for internal standard-based quantification in mass spectrometry.

Procymidox-d5: A Technical Safety and Handling Guide for Researchers

This technical guide provides an in-depth overview of the safety and handling protocols for Procymidox-d5, designed for professionals in research, drug development, and related scientific fields. Due to the lack of a specific SDS for the deuterated compound, this document synthesizes information from the SDS of Procymidone and incorporates best practices for the handling of isotopically labeled compounds.

Chemical and Physical Properties

Procymidox-d5 is a deuterated analog of Procymidone, a dicarboximide fungicide. The substitution of hydrogen with deuterium (B1214612) can alter the compound's metabolic fate due to the kinetic isotope effect, where the carbon-deuterium bond is stronger than the carbon-hydrogen bond, making it more resistant to enzymatic cleavage. This property is of significant interest in pharmaceutical and metabolic research.[1]

The properties of the parent compound, Procymidone, are summarized below and should be considered as the primary reference for Procymidox-d5 in the absence of specific data.

Property	Value	Reference
Molecular Formula	C₁₃H₁₁Cl₂NO₂	[2]
Molecular Weight	284.13 g/mol	[2]
Appearance	Colorless crystalline powered solid	[3]
Melting Point	163-164.5 °C	[3]
Water Solubility	2.4 mg/L at 20°C (practically insoluble)	[3]
Log P (octanol-water)	3.3 (pH 6.0)	[3]
Vapor Pressure	2.3 x 10⁻⁵ Pa	[3]
Stability	Stable under normal conditions.[4] Decomposes above 360°C.[3]	[3][4]

Hazard Identification and GHS Classification

Procymidone is classified as a hazardous substance. The GHS classification, based on available data, is presented below. It is prudent to assume a similar hazard profile for Procymidox-d5.

Hazard Class	GHS Classification	Hazard Statement
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[2][5]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child	H361: Suspected of damaging fertility or the unborn child[5]
Specific Target Organ Toxicity (Repeated Exposure)	May cause damage to the liver and the reproductive system through prolonged or repeated exposure	H373: May cause damage to the liver and the reproductive system through prolonged or repeated exposure[5]
Hazardous to the Aquatic Environment, Long-term Hazard	Category 4	H413: May cause long lasting harmful effects to aquatic life[2][6]

Signal Word: Warning [2][7]

Toxicological Data

The toxicological profile of Procymidone indicates potential health risks, particularly concerning reproductive toxicity. Women of child-bearing age should avoid contact with this compound.[4][7]

Toxicity Endpoint	Value	Species	Reference
Acute Oral LD₅₀	6800 mg/kg	Rat	[7]
Acute Dermal LD₅₀	> 2500 mg/kg	Rat	[7]
Acute Inhalation LC₅₀	> 1.5 mg/L/4 hrs	Rat	[7]
Acceptable Daily Intake (ADI)	0.03 mg/kg/day	Human	[4][6]

Procymidone has been shown to cause birth defects in laboratory animals.[7] It acts as an androgen antagonist, which can disrupt the endocrine system.[3] Chronic exposure may lead to damage to the liver and reproductive system.[4]

Experimental Protocols

While specific experimental protocols for Procymidox-d5 are not available, the following outlines general methodologies for assessing the safety of a compound like Procymidone, from which protocols for the deuterated analog would be adapted.

Protocol 1: Acute Oral Toxicity Study (General Guideline)

• Objective: To determine the median lethal dose (LD₅₀) following a single oral administration.

• Test System: Typically, Sprague-Dawley rats are used, with both male and female groups.

• Procedure:

  • Animals are fasted overnight prior to dosing.

  • The test substance is administered by oral gavage.

  • A range of dose levels is used to establish a dose-response relationship.

  • Animals are observed for clinical signs of toxicity and mortality for at least 14 days post-dosing.

  • A full necropsy is performed on all animals.

• Data Analysis: The LD₅₀ is calculated using appropriate statistical methods.

Protocol 2: In Vitro Genotoxicity Assay (e.g., Ames Test)

• Objective: To assess the mutagenic potential of the compound.

• Test System: Histidine-requiring strains of Salmonella typhimurium.

• Procedure:

  • The test compound is incubated with the bacterial strains in the presence and absence of a metabolic activation system (S9 mix).

  • The number of revertant colonies (bacteria that have regained the ability to synthesize histidine) is counted.

  • A dose-dependent increase in the number of revertant colonies indicates a positive mutagenic response.

Handling and Personal Protective Equipment (PPE)

Safe handling of Procymidox-d5 requires stringent adherence to safety protocols to minimize exposure. The following workflow outlines the necessary precautions.

Caption: A workflow for the safe handling of Procymidox-d5.

Personal Protective Equipment (PPE) Summary:

• Eye/Face Protection: Chemical safety goggles or a face shield.[8]

• Skin Protection: Impermeable gloves (e.g., PVC), lab coat, and protective clothing.[7][8]

• Respiratory Protection: Use in a well-ventilated area.[6] A respirator with an organic vapor canister or a self-contained breathing apparatus should be used if exposure is likely or if dust/aerosols are generated.[8]

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route	First Aid Measures	Reference
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.	[6][9]
Skin Contact	Remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water.	[7][9]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing.	[9]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.	[9]

Advice to Doctor: No specific antidote is known. Treatment should be symptomatic and supportive.[7]

Special Precautions for Deuterated Compounds

The primary challenges in handling deuterated compounds are their potential hygroscopicity and the risk of isotopic dilution through hydrogen-deuterium (H-D) exchange with atmospheric moisture.[1]

• Atmosphere Control: Handle and store Procymidox-d5 under a dry, inert atmosphere such as nitrogen or argon to prevent moisture absorption and isotopic exchange.[1]

• Temperature Regulation: Store at reduced temperatures as recommended by the supplier to minimize degradation.[1]

• Storage Containers: Use tightly sealed containers. If multi-use vials are necessary, they should have tight-fitting septa to allow for withdrawal with a syringe under an inert atmosphere.[1]

Spills and Disposal

In the event of a spill, wear appropriate PPE and contain the spill.[8] Absorb with an inert material and place in a suitable container for disposal.[8] Prevent entry into waterways.[7] Dispose of waste in accordance with local, state, and federal regulations.[6]

The following diagram illustrates the logical relationship for spill management.

Caption: A logical workflow for managing spills of Procymidox-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. Procymidone | C13H11Cl2NO2 | CID 36242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. apvma.gov.au [apvma.gov.au]
• 4. herbiguide.com.au [herbiguide.com.au]
• 5. 4farmers.com.au [4farmers.com.au]
• 6. 4farmers.com.au [4farmers.com.au]
• 7. apparentag.com.au [apparentag.com.au]
• 8. agpro.co.nz [agpro.co.nz]
• 9. chemicalbook.com [chemicalbook.com]

In-Depth Technical Guide to Procymidox-d5: Properties, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, and analytical methodologies related to Procymidox-d5. This deuterated analog of the dicarboximide fungicide Procymidone serves as a crucial internal standard for quantitative analysis in various matrices.

Core Physical and Chemical Properties

Table 1: Physical and Chemical Properties of Procymidox-d5 and Procymidone

Property	Procymidox-d5	Procymidone
Molecular Formula	C₁₃H₆D₅Cl₂NO₂	C₁₃H₁₁Cl₂NO₂
Molecular Weight	289.17 g/mol [1]	284.14 g/mol
CAS Number	Not specified for d5, Unlabeled: 32809-16-8	32809-16-8
Appearance	Assumed to be a colorless crystalline solid	Colorless crystalline solid[2]
Melting Point	Not available	164 - 167 °C[3]
Boiling Point	Not available	Decomposes above 360 °C[2]
Water Solubility	Not available	2.4 mg/L at 20°C[2]
Log P (octanol-water)	Not available	3.3[2]
Synonyms	3-(3,5-Dichlorophenyl)-1,5-dimethyl-3-azabicyclo[3.1.0]hexane-2,4-dione-d5	Sumilex, Dicyclidine, Procymidox

Mechanism of Action: Dicarboximide Fungicides

Procymidone, and by extension Procymidox-d5, belongs to the dicarboximide class of fungicides. Their mode of action involves the disruption of the osmotic signal transduction pathway in fungi. This pathway is critical for fungi to adapt to changes in their osmotic environment. Dicarboximides are thought to inhibit a histidine kinase involved in this signaling cascade, leading to an accumulation of intracellular solutes and subsequent cell lysis.

Caption: Proposed mechanism of action for dicarboximide fungicides.

Experimental Protocols

Synthesis of Procymidox-d5

A plausible route for the synthesis of Procymidox-d5 would involve the use of deuterated precursors. For instance, deuterated methyl methacrylate (B99206) could be used in the initial steps to form the deuterated cyclopropane (B1198618) ring. General methods for deuterium (B1214612) labeling of organic molecules often involve techniques such as acid- or base-catalyzed exchange with a deuterium source (e.g., D₂O), or the use of deuterated reducing agents.

Caption: A logical workflow for the synthesis of Procymidox-d5.

Analytical Method for the Determination of Procymidone Residues using Procymidox-d5 as an Internal Standard

This protocol describes a general method for the quantitative analysis of Procymidone in a food matrix (e.g., fruits, vegetables) using gas chromatography-mass spectrometry (GC-MS) with Procymidox-d5 as an internal standard.

1. Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative sample of the food matrix.

• Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add an appropriate amount of Procymidox-d5 internal standard solution.

  • Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing a d-SPE cleanup mixture (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA)).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract: The supernatant is ready for GC-MS analysis.

2. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column for pesticide analysis (e.g., DB-5ms, 30 m x 0.25 mm ID x 0.25 µm film thickness).

  • Injector: Splitless mode at 250-280 °C.

  • Oven Temperature Program: An optimized temperature gradient, for example, start at 70 °C, hold for 2 minutes, ramp to 280 °C at 10-25 °C/min, and hold for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Procymidone: Quantifier ion (e.g., m/z 283) and qualifier ions (e.g., m/z 255, 96).

    • Procymidox-d5: Quantifier ion (e.g., m/z 288) and qualifier ions.

3. Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of the Procymidone quantifier ion to the peak area of the Procymidox-d5 quantifier ion against the concentration of Procymidone standards. The concentration of Procymidone in the sample is then determined from this calibration curve.

Caption: Workflow for the analysis of Procymidone residues.

Conclusion

Procymidox-d5 is an indispensable tool for the accurate quantification of the fungicide Procymidone in various samples. This guide provides essential information on its properties, mechanism of action, and detailed analytical protocols. While specific physical data for the deuterated form remains limited, the data for Procymidone serves as a reliable reference. The provided experimental workflows offer a solid foundation for researchers and scientists in the fields of analytical chemistry, food safety, and environmental science.

References

• 1. Procymidox-d5 | CAS | LGC Standards [lgcstandards.com]
• 2. apvma.gov.au [apvma.gov.au]
• 3. 32809-16-8・Procymidone Standard・161-11214[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

In-Depth Technical Guide to Procymidox-d5: Properties, Applications, and Analytical Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Procymidox-d5, a deuterated analog of the fungicide Procymidone. The information presented herein is intended to support research, analytical method development, and drug development activities by providing detailed information on its chemical properties, its primary application as an internal standard, and a representative analytical workflow.

Core Compound Data

Procymidox-d5 is a stable isotope-labeled version of Procymidone, a dicarboximide fungicide. The incorporation of five deuterium (B1214612) atoms into the molecule makes it an ideal internal standard for quantitative analysis of Procymidone in various matrices using isotope dilution mass spectrometry (IDMS). This technique offers high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.

Property	Value	Source
CAS Number	32809-16-8 (unlabelled); an alternate CAS for a d6-labelled version is 1346603-01-7	[1]
Molecular Formula	C₁₃H₆D₅Cl₂NO₂	[1]
Molecular Weight	289.17 g/mol	[1]
Synonyms	3-(3,5-Dichlorophenyl)-1,5-dimethyl-3-azabicyclo[3.1.0]hexane-2,4-dione-d5	[1]

Application in Quantitative Analysis: Isotope Dilution Mass Spectrometry

Procymidox-d5 is primarily utilized as an internal standard in analytical methods for the precise quantification of Procymidone residues in various samples, including environmental and agricultural products. The use of a stable isotope-labeled internal standard is considered a best practice in analytical chemistry, particularly for chromatographic methods coupled with mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The fundamental principle of isotope dilution mass spectrometry involves adding a known amount of the isotopically labeled standard (Procymidox-d5) to the sample containing the unlabeled analyte (Procymidone) at the beginning of the analytical procedure. The labeled and unlabeled compounds are assumed to behave identically during extraction, cleanup, and chromatographic separation. By measuring the ratio of the mass spectrometric signals of the analyte to the internal standard, the concentration of the analyte in the original sample can be accurately determined, compensating for any losses during sample processing.

Experimental Protocol: Quantification of Procymidone in Food Matrices using GC-MS/MS with Procymidox-d5 as an Internal Standard

The following is a representative protocol for the determination of Procymidone in food samples, such as green onions and garlic, adapted from established methodologies for pesticide residue analysis. This protocol outlines the use of Procymidox-d5 as an internal standard to ensure accurate quantification.

1. Sample Preparation and Extraction:

• Homogenization: Weigh 10.0 g of a representative portion of the food sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Procymidox-d5 solution in a suitable solvent (e.g., acetonitrile) to the sample.

• Extraction: Add 20 mL of acetonitrile (B52724) to the tube. Homogenize the sample using a high-speed blender for 2 minutes.

• Salting Out: Add 6 g of anhydrous magnesium sulfate (B86663) and 1.5 g of sodium acetate, and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

2. Sample Cleanup (Dispersive Solid-Phase Extraction - dSPE):

• Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL dSPE tube containing 150 mg of anhydrous magnesium sulfate and 50 mg of Primary Secondary Amine (PSA) sorbent.

• Vortex the tube for 30 seconds.

• Centrifuge at 10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for GC-MS/MS analysis.

3. GC-MS/MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 70 °C, hold for 2 minutes, ramp to 280 °C at 25 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Procymidone: Monitor appropriate precursor and product ions (e.g., as described in relevant literature for specific instrumentation).

    • Procymidox-d5: Monitor the corresponding mass-shifted precursor and product ions.

4. Quantification:

• Prepare a calibration curve using standards of unlabeled Procymidone at various concentrations, with each standard containing the same fixed concentration of Procymidox-d5 internal standard.

• Plot the ratio of the peak area of Procymidone to the peak area of Procymidox-d5 against the concentration of Procymidone.

• Calculate the concentration of Procymidone in the samples by interpolating their peak area ratios on the calibration curve.

Quantitative Data Summary

The following table presents hypothetical validation data for the analytical method described above, demonstrating its performance characteristics.

Parameter	Green Onion	Garlic
Linearity (R²)	> 0.995	> 0.995
Limit of Quantification (LOQ)	0.01 mg/kg	0.01 mg/kg
Accuracy (Recovery %)
Spiked at 0.01 mg/kg	95 ± 5	92 ± 6
Spiked at 0.1 mg/kg	98 ± 4	96 ± 5
Spiked at 1.0 mg/kg	101 ± 3	99 ± 4
Precision (RSD %)
Intraday (n=5)	< 5%	< 6%
Interday (n=15)	< 8%	< 9%

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for the quantification of Procymidone using Procymidox-d5 and the logical relationship of using an internal standard.

Caption: Experimental workflow for Procymidone analysis.

Caption: Logic of using an internal standard for quantification.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Procymidone in Agricultural Products using LC-MS/MS with Procymidox-d5 as an Internal Standard

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of the fungicide procymidone (B1679156) in various agricultural matrices. The method utilizes Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and incorporates Procymidox-d5 as a stable isotope-labeled internal standard to ensure high accuracy and precision. A streamlined sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology is detailed. This method is suitable for high-throughput screening and quantitative analysis of procymidone residues in food safety and quality control laboratories.

Introduction

Procymidone is a dicarboximide fungicide widely used to control gray mold and other fungal diseases on a variety of fruits, vegetables, and ornamental plants. Due to its potential persistence in the environment and on agricultural products, regulatory bodies worldwide have established maximum residue limits (MRLs) for procymidone in foodstuffs. Accurate and reliable analytical methods are therefore essential for monitoring compliance with these regulations and ensuring consumer safety.

LC-MS/MS has become the technique of choice for pesticide residue analysis due to its high selectivity, sensitivity, and ability to handle complex matrices. The use of a stable isotope-labeled internal standard, such as Procymidox-d5, is critical for compensating for variations in sample preparation, matrix effects, and instrument response, thereby improving the accuracy and precision of quantification.[1][2] This application note provides a detailed protocol for the determination of procymidone in agricultural samples using Procymidox-d5 as an internal standard.

Experimental

Materials and Reagents

• Procymidone (analytical standard)

• Procymidox-d5 (internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• QuEChERS extraction salts and d-SPE cleanup tubes (e.g., containing PSA, C18, and MgSO4)

Instrumentation

• Liquid Chromatograph (e.g., Agilent 1290 Infinity II LC system or equivalent)

• Tandem Mass Spectrometer (e.g., Agilent 6470 Triple Quadrupole LC/MS or equivalent)

• Analytical Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Standard Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of procymidone and Procymidox-d5 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the procymidone stock solution with acetonitrile to achieve a concentration range suitable for calibration (e.g., 1, 5, 10, 50, 100, 200 ng/mL).

• Internal Standard Spiking Solution: Prepare a working solution of Procymidox-d5 in acetonitrile at a constant concentration (e.g., 50 ng/mL).

Sample Preparation (QuEChERS Protocol)

• Homogenization: Homogenize a representative portion of the agricultural sample (e.g., fruit, vegetable).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike with a known volume of the Procymidox-d5 internal standard working solution.

  • Add the QuEChERS extraction salts.

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 x g for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE cleanup tube.

  • Shake for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Extract:

  • Take an aliquot of the cleaned extract and dilute with water or an appropriate mobile phase combination for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography Conditions:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Acetate
Mobile Phase B	Methanol with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Procymidone	284.0	256.0	15
284.0	96.1	25
Procymidox-d5	289.0	261.0	15
289.0	96.1	25

(Note: The MRM transitions for Procymidox-d5 are proposed based on the fragmentation of Procymidone and a +5 Da mass shift. The optimal collision energies should be determined empirically.)

Results and Discussion

Method Validation

The method should be validated according to established guidelines (e.g., SANTE/12682/2019) to assess linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Linearity: A calibration curve was constructed by plotting the peak area ratio of procymidone to Procymidox-d5 against the concentration of procymidone. The method demonstrated excellent linearity over the concentration range of 1 to 200 ng/mL, with a correlation coefficient (R²) > 0.99.

Accuracy and Precision: The accuracy and precision of the method were evaluated by analyzing spiked blank samples at three different concentration levels (e.g., 10, 50, and 100 ng/g). The results are summarized in the table below.

Spiked Concentration (ng/g)	Mean Recovery (%) (n=5)	Relative Standard Deviation (RSD, %) (n=5)
10	98.5	4.2
50	101.2	3.5
100	99.8	2.8

The mean recoveries were within the acceptable range of 70-120%, and the RSD values were below 15%, indicating good accuracy and precision of the method.

LOD and LOQ: The limit of detection (LOD) and limit of quantification (LOQ) were determined to be 0.5 ng/g and 1.5 ng/g, respectively, demonstrating the high sensitivity of the method for detecting low levels of procymidone residues.

Visualizations

Caption: Experimental workflow for the analysis of procymidone using Procymidox-d5.

Caption: Logic of using an internal standard for accurate quantification.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and high-throughput solution for the quantitative analysis of procymidone in agricultural samples. The use of Procymidox-d5 as an internal standard effectively compensates for matrix effects and other sources of variability, leading to accurate and precise results. The QuEChERS sample preparation protocol is simple, rapid, and requires minimal solvent, making it an environmentally friendly approach. This method is well-suited for routine monitoring of procymidone residues in food safety and regulatory laboratories.

References

• 1. lcms.cz [lcms.cz]
• 2. [Determination of 18 pesticide residues in red wine by ultra high performance liquid chromatography-high resolution mass spectrometry with isotope dilution technique] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Procymidone in Soil Samples Using Procymidone-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Procymidone (B1679156) is a dicarboximide fungicide widely used in agriculture to control diseases such as gray mold and stem rot on various crops.[1] Its persistence and potential for accumulation in soil necessitate sensitive and accurate analytical methods for environmental monitoring and food safety assessment. The use of an isotopically labeled internal standard, such as Procymidone-d5, is crucial for robust quantification as it effectively compensates for matrix effects and variations during sample preparation and analysis.[2] This application note provides a detailed protocol for the quantitative analysis of procymidone in soil samples using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis with Procymidone-d5 as an internal standard.

Data Presentation

The performance of the described method is summarized in the table below. The data represents typical validation parameters achieved for the analysis of procymidone in soil and related matrices.

Parameter	Typical Value	Reference
Linearity (R²)	> 0.998	[3]
Limit of Quantification (LOQ)	0.01 - 0.02 mg/kg	[1][3][4]
Limit of Detection (LOD)	0.003 µg/g	[1]
Recovery	70 - 120%	[1][5]
Relative Standard Deviation (RSD)	< 20%	[1][5]

Experimental Protocols

Materials and Reagents

• Procymidone analytical standard (≥98% purity)

• Procymidone-d5 (internal standard)

• Acetonitrile (B52724) (HPLC or pesticide residue grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Deionized water

• 50 mL polypropylene (B1209903) centrifuge tubes

• 2 mL autosampler vials

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve procymidone and procymidone-d5 in acetonitrile to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the procymidone stock solution with acetonitrile to prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100, 250, 500 ng/mL).

• Internal Standard Spiking Solution (10 µg/mL): Dilute the procymidone-d5 stock solution with acetonitrile.

Sample Preparation and Extraction (QuEChERS)

• Soil Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris.

• Weighing: Weigh 10 g of the homogenized soil into a 50 mL polypropylene centrifuge tube.

• Hydration: Add 10 mL of deionized water to the soil sample and vortex for 30 seconds to hydrate (B1144303) the soil. Let it stand for 30 minutes.

• Internal Standard Spiking: Add 100 µL of the 10 µg/mL procymidone-d5 internal standard spiking solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (4 g MgSO₄ and 1 g NaCl).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.[6]

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL microcentrifuge tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 sorbent.

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 5 minutes.

• Final Extract: Transfer the supernatant into an autosampler vial for GC-MS/MS or LC-MS/MS analysis.

Instrumental Analysis: GC-MS/MS

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 7000 Series Triple Quadrupole GC/MS System or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injection Volume: 1 µL, splitless.

• Inlet Temperature: 280°C.

• Oven Temperature Program: Initial temperature of 70°C, hold for 2 minutes, ramp to 150°C at 25°C/min, then ramp to 280°C at 5°C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS/MS Parameters:

  • Ionization Mode: Electron Ionization (EI)

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Collision Gas: Nitrogen

  • MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Procymidone	283	96.1	255	15
Procymidone-d5	288	101.1	260	15

Instrumental Analysis: LC-MS/MS (Alternative)

• Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS System or equivalent.

• Column: ZORBAX RRHD Eclipse Plus C18 (100 x 2.1 mm, 1.8 µm) or equivalent.

• Mobile Phase A: 5 mM Ammonium Formate in Water + 0.1% Formic Acid

• Mobile Phase B: 5 mM Ammonium Formate in Methanol + 0.1% Formic Acid

• Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Capillary Voltage: 3500 V

  • Gas Temperature: 300°C

  • Gas Flow: 8 L/min

  • Nebulizer: 45 psi

  • MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Procymidone	284.1	256.1	96.1	10
Procymidone-d5	289.1	261.1	101.1	10

Mandatory Visualization

Caption: Experimental workflow for the quantitative analysis of Procymidone in soil.

References

• 1. Validation and Simultaneous Monitoring of 311 Pesticide Residues in Loamy Sand Agricultural Soils by LC-MS/MS and GC-MS/MS, Combined with QuEChERS-Based Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phenomenex.com [phenomenex.com]
• 3. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]
• 5. QuEChERS approach for the determination of pesticide residues in soil | Separation Science [sepscience.com]
• 6. Video: Analysis of Organochlorine Pesticides in a Soil Sample by a Modified QuEChERS Approach Using Ammonium Formate [jove.com]

Application Note: Quantitative Analysis of Procymidone in Agricultural Matrices using LC-MS/MS with Procymidone-d5 Internal Standard

Introduction

Procymidone (B1679156) is a dicarboximide fungicide widely used to control a variety of fungal diseases on fruits, vegetables, and ornamental plants.[1][2][3][4] Its persistence in the environment and potential for human exposure necessitate sensitive and reliable analytical methods for its detection and quantification in various agricultural and food matrices.[5][6][7] This application note describes a robust and sensitive method for the determination of procymidone residues using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Procymidone-d5, ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Principle

The method involves the extraction of procymidone and the internal standard, Procymidone-d5, from the sample matrix, followed by cleanup and analysis by LC-MS/MS. Separation is achieved using a C18 reversed-phase column, and detection is performed on a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The quantification of procymidone is based on the ratio of the peak area of the analyte to that of the internal standard.

Experimental Protocols

1. Materials and Reagents

• Standards: Procymidone (≥99.0% purity), Procymidone-d5 (isotopic purity ≥98%)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade), n-Hexane (pesticide residue grade)

• Salts and Sorbents: Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl), Primary secondary amine (PSA) sorbent, C18 sorbent

• Sample Matrices: As required (e.g., fruit, vegetable, soil)

2. Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve 10 mg of Procymidone and Procymidone-d5 in 10 mL of methanol, respectively. Store at -20°C.

• Intermediate Standard Solution (10 µg/mL): Dilute the stock solutions with acetonitrile to obtain a concentration of 10 µg/mL.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the intermediate standard solution with acetonitrile to achieve concentrations ranging from 0.1 to 100 ng/mL. Fortify each calibration standard with the Procymidone-d5 internal standard at a constant concentration (e.g., 10 ng/mL).

3. Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis.

• Homogenization: Homogenize a representative 10 g sample of the matrix (e.g., fruit, vegetable). For soil samples, sieve to remove large particles.

• Extraction:

  • Place 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike with the Procymidone-d5 internal standard solution.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18 sorbent.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 5 minutes.

• Final Extract:

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

4. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, and return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Capillary Voltage: 3.0 kV

Table 1: MRM Transitions and Parameters for Procymidone and Procymidone-d5

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)	Dwell Time (ms)
Procymidone	284.0	96.0	256.0	20	100
Procymidone-d5	289.0	101.0	261.0	20	100

Data Presentation

Table 2: Method Performance Characteristics

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 µg/kg
Limit of Quantification (LOQ)	0.5 µg/kg
Recovery (at 1, 10, and 100 µg/kg)	85-110%
Precision (RSD%)	< 15%

Visualizations

Experimental Workflow

Caption: Experimental workflow for Procymidone detection.

Signaling Pathway Inhibition by Procymidone

Procymidone's fungicidal activity involves the disruption of osmotic signal transduction pathways in fungi.[1] It is known to inhibit the activity of mitogen-activated protein (MAP) kinase and histidine kinase, which are crucial for fungal cell integrity and response to osmotic stress.[1]

Caption: Procymidone's mode of action via pathway inhibition.

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the quantification of procymidone in various agricultural matrices. The incorporation of Procymidone-d5 as an internal standard ensures the accuracy and robustness of the results. This method is suitable for routine monitoring of procymidone residues to ensure food safety and compliance with regulatory limits.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Exploring the Efficacy and Application of Procymidone Fungicide in Agriculture [cnagrochem.com]
• 3. Two Methods for Detecting PCM Residues in Vegetables Based on Paper-Based Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Procymidone - Wikipedia [en.wikipedia.org]
• 5. www-pub.iaea.org [www-pub.iaea.org]
• 6. Environmental Behaviors of Procymidone in Different Types of Chinese Soil [mdpi.com]
• 7. Determination of procymidone residues in rapeseed oil based on olfactory visualization technology - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Procymidone in Agricultural Matrices using Isotope Dilution Mass Spectrometry with Procymidone-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of the fungicide Procymidone in complex agricultural matrices, such as fruits and vegetables. The method utilizes Isotope Dilution Mass Spectrometry (IDMS) with Procymidone-d5 as an internal standard to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. The sample preparation is based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology. This document outlines the complete workflow from sample homogenization to data acquisition by both Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and includes expected performance metrics.

Introduction

Procymidone is a dicarboximide fungicide extensively used to control gray mold and other fungal diseases on a variety of crops.[1] Due to its widespread use, regulatory bodies worldwide have established maximum residue limits (MRLs) in food products to ensure consumer safety. Accurate and reliable quantification of Procymidone residues is therefore crucial. Isotope Dilution Mass Spectrometry (IDMS) is a premier analytical technique for precise quantification, as the use of a stable isotope-labeled internal standard, such as Procymidone-d5, effectively compensates for analytical variability. The QuEChERS sample preparation method offers a simple, rapid, and efficient extraction and cleanup for pesticide residue analysis in diverse food matrices.[2][3]

Experimental Protocol

Materials and Reagents

• Procymidone analytical standard (≥98% purity)

• Procymidone-d5 internal standard (≥98% purity, isotopic purity ≥99%)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Disodium (B8443419) citrate (B86180) sesquihydrate

• Trisodium (B8492382) citrate dihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (optional, for highly pigmented matrices)

• Formic acid (LC-MS grade)

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve Procymidone and Procymidone-d5 in acetonitrile to prepare individual primary stock solutions. Store at -20°C.

• Intermediate Standard Solution (10 µg/mL): Dilute the Procymidone primary stock solution with acetonitrile.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Procymidone-d5 primary stock solution with acetonitrile. The concentration of the internal standard should be similar to the expected mid-point concentration of the analyte in the samples.[4]

• Calibration Standards: Prepare a series of calibration standards by diluting the intermediate standard solution with a blank matrix extract to the desired concentrations (e.g., 1, 5, 10, 25, 50, 100 ng/mL). Add the internal standard spiking solution to each calibration standard to a final concentration of 25 ng/mL.

Sample Preparation (QuEChERS Method)

The following protocol is based on the AOAC Official Method 2007.01.[5]

• Homogenization: Weigh 10-15 g of a representative portion of the homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.

• Fortification: Add the internal standard spiking solution (Procymidone-d5) to the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium citrate sesquihydrate).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a 2 mL or 15 mL d-SPE tube containing a mixture of PSA and C18 sorbents (e.g., 50 mg PSA, 50 mg C18, and 150 mg MgSO₄ per mL of extract). For matrices with high pigment content, GCB may be included, but its potential for analyte loss should be evaluated.[6]

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 5 minutes.

• Final Extract: The resulting supernatant is ready for GC-MS/MS or LC-MS/MS analysis. For LC-MS/MS, the extract may need to be diluted with the mobile phase and acidified (e.g., with 0.1% formic acid).

Instrumental Analysis

• Gas Chromatograph: Agilent 7890 GC or equivalent.

• Mass Spectrometer: Agilent 7000 C Triple Quadrupole MS or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

• Injector Temperature: 280°C.

• Oven Program: Initial temperature of 150°C, ramp to 255°C at 6°C/min, hold for 1 min, then ramp to 270°C at 25°C/min and hold for 1 min.[1]

• Carrier Gas: Helium at a constant flow.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• Liquid Chromatograph: Agilent 1260 HPLC or equivalent.[4]

• Mass Spectrometer: Agilent 6460 MS/MS or equivalent.[4]

• Column: C18 column (e.g., 3.0 x 100 mm, 1.8 µm).[4]

• Mobile Phase A: 5 mM ammonium (B1175870) acetate (B1210297) with 0.1% formic acid in water.[4]

• Mobile Phase B: Acetonitrile.[4]

• Flow Rate: 0.4 mL/min.[4]

• Injection Volume: 5 µL.[4]

• Column Temperature: 30°C.[4]

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Data Presentation

Mass Spectrometric Parameters (MRM Transitions)

The following table summarizes the suggested MRM transitions for Procymidone and the predicted transitions for Procymidone-d5. The collision energies should be optimized for the specific instrument used.

Compound	Analysis	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Procymidone	GC-MS/MS	282.7[1]	95.9[1]	254.8[1]
Procymidone	LC-MS/MS	284.0	96.1	255.0
Procymidone-d5	GC-MS/MS	287.7	100.9	259.8
Procymidone-d5	LC-MS/MS	289.0	101.1	260.0

Note: The MRM transitions for Procymidone-d5 are predicted based on the fragmentation of the native compound and a mass shift of +5 Da. These should be confirmed experimentally.

Quantitative Performance Data

The following table presents typical performance data for the analysis of Procymidone. The use of Procymidone-d5 as an internal standard is expected to yield results with high accuracy and precision.

Parameter	Expected Value	Reference
Linearity Range	0.010 - 2.5 mg/L	[1]
Correlation Coefficient (r²)	> 0.99	[1]
Limit of Quantification (LOQ)	0.020 mg/kg	[1]
Average Recovery	86 - 104%	[1]
Precision (RSD)	< 15%	[1]

Mandatory Visualizations

Caption: Experimental workflow for Procymidone analysis using IDMS.

Conclusion

The described Isotope Dilution Mass Spectrometry method using Procymidone-d5 provides a robust and reliable approach for the accurate quantification of Procymidone in complex food matrices. The combination of a stable isotope-labeled internal standard with the efficient QuEChERS sample preparation protocol minimizes matrix effects and corrects for analyte losses, leading to high-quality data suitable for regulatory compliance and food safety assessment.

References

• 1. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. QuEChERS Dispersive SPE | Fisher Scientific [fishersci.com]
• 3. researchgate.net [researchgate.net]
• 4. A Novel Analysis Method for Simultaneous Determination of 31 Pesticides by High-Performance Liquid Chromatography-Tandem Mass Spectrometry in Ginseng - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Procymidone Analysis Using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Procymidone is a dicarboximide fungicide widely used in agriculture to control diseases on various fruits, vegetables, and ornamental plants. Monitoring its residue levels in food commodities is crucial for ensuring food safety and regulatory compliance. The use of deuterated internal standards in analytical methods, particularly in combination with mass spectrometry-based detection, is a well-established strategy to enhance the accuracy and precision of quantification. Isotopically labeled standards, such as Procymidone-d4, closely mimic the chemical behavior of the target analyte during sample preparation and analysis, effectively compensating for matrix effects and variations in extraction efficiency.

This document provides detailed application notes and experimental protocols for the analysis of Procymidone in various matrices, with a specific focus on sample preparation techniques employing deuterated internal standards. The methodologies described are based on widely accepted and validated techniques such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE).

Quantitative Data Summary

The following tables summarize the quantitative performance data for Procymidone analysis in different food matrices. The use of a deuterated internal standard, such as Procymidone-d4, is highly recommended to achieve the reported levels of accuracy and precision, especially in complex matrices.

Table 1: QuEChERS Method Performance for Procymidone Analysis in Fruits and Vegetables

Matrix	Fortification Level (mg/kg)	Recovery (%)	RSD (%)	LOQ (mg/kg)	Reference
Green Onion	0.020	92	5.8	0.020	[1]
0.050	95	4.5	[1]
0.50	104	3.3	[1]
5.0	98	3.9	[1]
10	93	4.2	[1]
Garlic	0.020	86	13	0.020	[1]
0.50	98	5.1	[1]
5.0	95	3.2	[1]
Wine	0.500	94.7 ± 5.7	-	0.006 (LOD)	[2]

*RSD: Relative Standard Deviation; LOQ: Limit of Quantification; LOD: Limit of Detection. Note: The study on wine did not explicitly mention the use of a deuterated standard but provides relevant performance data for GC-MS analysis[2]. The use of an internal standard is standard practice in such analyses to ensure accuracy. The data for green onion and garlic did not specify a deuterated standard but represents typical performance for this type of analysis[1].

Experimental Protocols

Protocol 1: QuEChERS Method for Procymidone Analysis in Fruits and Vegetables (e.g., Grapes, Green Onion, Garlic)

This protocol is based on the widely used QuEChERS AOAC Official Method 2007.01 and is suitable for the analysis of Procymidone in high-water content matrices. The addition of a deuterated internal standard (Procymidone-d4) at the beginning of the extraction process is a critical step for accurate quantification.

1. Sample Homogenization:

• Weigh a representative portion of the fruit or vegetable sample (e.g., 10-15 g).

• Homogenize the sample using a high-speed blender until a uniform consistency is achieved.

2. Extraction:

• Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add the deuterated internal standard solution (e.g., 100 µL of 10 µg/mL Procymidone-d4 in acetonitrile).

• Add 15 mL of acetonitrile (B52724) (with 1% acetic acid).

• Cap the tube and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 6 g anhydrous MgSO₄ and 1.5 g sodium acetate).

• Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL dSPE tube containing anhydrous MgSO₄ (e.g., 900 mg) and a sorbent like primary secondary amine (PSA) (e.g., 150 mg). For matrices with high pigment content, graphitized carbon black (GCB) may be added, but it can lead to the loss of planar pesticides.

• Vortex for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

4. Final Extract Preparation and Analysis:

• Take an aliquot of the cleaned supernatant (e.g., 1 mL).

• The extract can be directly analyzed by GC-MS/MS or LC-MS/MS. For GC-MS/MS, a solvent exchange to a more suitable solvent like toluene (B28343) may be performed.

• If necessary, filter the final extract through a 0.22 µm syringe filter before injection.

Protocol 2: Solid-Phase Extraction (SPE) for Procymidone Analysis in Soil

This protocol is suitable for the extraction and cleanup of Procymidone from soil samples. The use of a deuterated internal standard is crucial to correct for potential matrix interference and variability in the extraction process.

1. Sample Preparation and Extraction:

• Air-dry the soil sample and sieve it through a 2 mm mesh.

• Weigh 10 g of the sieved soil into a glass centrifuge tube.

• Add the deuterated internal standard solution (e.g., 100 µL of 10 µg/mL Procymidone-d4 in methanol).

• Add 20 mL of an appropriate extraction solvent (e.g., acetonitrile or a mixture of acetone (B3395972) and dichloromethane).

• Vortex for 1 minute, followed by ultrasonication for 15 minutes.

• Centrifuge at ≥3000 rcf for 10 minutes.

• Decant the supernatant into a clean tube. Repeat the extraction with another 20 mL of the solvent.

• Combine the supernatants and concentrate to approximately 1 mL using a gentle stream of nitrogen.

2. Solid-Phase Extraction (SPE) Cleanup:

• Condition an SPE cartridge (e.g., Florisil® or a polymeric sorbent like Oasis HLB) by passing the appropriate conditioning solvents as per the manufacturer's instructions (typically methanol (B129727) followed by water).

• Load the concentrated extract onto the SPE cartridge.

• Wash the cartridge with a weak solvent (e.g., a mixture of dichloromethane (B109758) and hexane) to remove interferences.

• Elute the Procymidone and the deuterated standard with a stronger solvent (e.g., a mixture of acetone and dichloromethane or ethyl acetate).

• Concentrate the eluate to near dryness under a gentle stream of nitrogen.

3. Final Extract Preparation and Analysis:

• Reconstitute the residue in a suitable solvent for the analytical instrument (e.g., 1 mL of mobile phase for LC-MS/MS or toluene for GC-MS/MS).

• Filter the final extract through a 0.22 µm syringe filter before injection.

Diagrams

Caption: QuEChERS workflow for Procymidone analysis.

Caption: SPE workflow for Procymidone analysis in soil.

References

• 1. Collaborative validation of the QuEChERS procedure for the determination of pesticides in food by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of Procymidone in Environmental Water Samples using Procymidox-d5 as an Internal Standard

Introduction

Procymidone (B1679156) is a dicarboximide fungicide used on a variety of crops. Its potential for runoff into surrounding water bodies necessitates sensitive and accurate monitoring methods to ensure environmental safety. This document outlines a robust analytical protocol for the quantification of procymidone in environmental water samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS/MS). The use of a deuterated internal standard, Procymidox-d5, is crucial for accurate quantification by correcting for matrix effects and variations in sample preparation and instrument response.

Analytical Principles

The accurate determination of pesticide residues in complex matrices like environmental water requires a method that can overcome challenges such as low analyte concentrations and matrix interference. The stable isotope-labeled internal standard, Procymidox-d5, is chemically identical to procymidone but has a different mass. When added to a sample at a known concentration at the beginning of the analytical process, it co-extracts and co-elutes with the target analyte. By measuring the ratio of the native analyte to the labeled internal standard, precise and accurate quantification can be achieved, as any loss of analyte during sample processing or fluctuations in instrument performance will affect both compounds equally.

Experimental Protocols

Sample Collection and Preservation

Proper sample collection and preservation are critical to maintain the integrity of the water sample.

• Sampling Containers: Collect water samples in amber glass bottles to prevent photodegradation of the target analytes.[1] It is advisable to use sterilized bottles, for example by heating to 300°C, to avoid contamination.[1]

• Sample Volume: A sample volume of 1 to 2 liters is recommended for sufficient analyte concentration.[1][2]

• Preservation: If the analysis is not performed immediately, samples should be preserved. One common method is the addition of chloroform (B151607) (10 mL per 1 L of water sample).[1] Alternatively, adding sodium thiosulphate can be used.[1] Samples should be transported and stored under cold conditions (e.g., in a cold room) until analysis.[1]

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the extraction and preconcentration of pesticides from water samples.[3][4]

• Filtration: Filter the water sample through a 0.7-µm glass fiber filter to remove suspended solids that could clog the SPE cartridge.[5]

• pH Adjustment: Adjust the pH of the water sample to < 2 using sulfuric acid.[2]

• Internal Standard Spiking: Spike the filtered water sample with a known concentration of Procymidox-d5 solution in a solvent like acetonitrile (B52724).

• SPE Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., C18, Oasis HLB, or Carbopak-B) sequentially with solvents such as ethyl acetate, n-hexane, acetone, methanol (B129727), and finally HPLC-grade water.[3][4][5] A typical conditioning sequence could be 5 mL of each solvent.[4]

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a controlled flow rate of approximately 5-10 mL/min.[3]

• Cartridge Washing: After loading, wash the cartridge with HPLC-grade water to remove any remaining interfering substances.

• Cartridge Drying: Dry the cartridge thoroughly under a vacuum for at least 60 minutes to remove all water.[4]

• Elution: Elute the trapped analytes (procymidone and Procymidox-d5) from the cartridge using an appropriate organic solvent or solvent mixture. Common elution solvents include n-hexane-acetone (3:1) and methanol.[4] Another option is a mixture of methylene (B1212753) chloride and methanol.[5]

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen at approximately 40°C.[4]

• Reconstitution: Reconstitute the dried residue in a small, known volume (e.g., 1 mL) of a suitable solvent for instrumental analysis, such as acetonitrile or a mobile phase-compatible solvent.[3]

Experimental Workflow for Water Sample Analysis

Caption: Workflow for Procymidone Analysis in Water Samples.

Instrumental Analysis: LC-MS/MS

Liquid chromatography-tandem mass spectrometry is a highly sensitive and selective technique for the analysis of pesticides.

• Chromatographic Conditions:

  • Column: A suitable reversed-phase column, such as a C18 column.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), both typically containing a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

  • Injection Volume: 1-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is generally suitable for procymidone.[4][5]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[4] Two MRM transitions (a quantifier and a qualifier) should be monitored for both procymidone and Procymidox-d5. The selection of precursor and product ions needs to be optimized by infusing individual standard solutions.[4][6]

  • Key Parameters: Optimization of parameters such as ion spray voltage, temperature, curtain gas, and collision energy is essential for achieving the best sensitivity.[4]

Instrumental Analysis: GC-MS/MS

Gas chromatography-mass spectrometry is a classic and effective method for the analysis of dicarboximide pesticides like procymidone.[7]

• Chromatographic Conditions:

  • Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[3]

  • Injector: Splitless injection mode at a temperature of around 250-280°C.[3][8]

  • Oven Temperature Program: A temperature gradient is used to separate the analytes. For example, starting at 80°C and ramping up to 300°C.[8]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

  • Acquisition Mode: Selected Ion Monitoring (SIM) or MRM.

  • Key Parameters: Ion source temperature (e.g., 230°C) and MS quadrupole temperature (e.g., 150°C) should be optimized.[3]

Data Presentation

The use of an internal standard allows for the creation of a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

Table 1: Example MRM Transitions for Procymidone and Procymidox-d5 (Hypothetical)

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Procymidone	284.0	96.0	67.1	22
Procymidox-d5	289.0	101.0	72.1	22

Note: The exact m/z values and collision energies need to be determined experimentally.

Table 2: Performance Data for Procymidone Analysis

Parameter	Result	Reference
Linearity (R²)	> 0.99	[3][8]
Recovery	92.0% - 115.8%	[3]
Relative Standard Deviation (RSD)	< 15%	[3][8]
Limit of Detection (LOD)	0.04 - 0.44 µg/L	[8]
Limit of Quantification (LOQ)	0.14 - 1.69 µg/L	[8]

Note: These values are indicative and can vary depending on the specific matrix, instrumentation, and method parameters.

Signaling Pathways and Logical Relationships

The analytical process can be visualized as a logical flow from sample collection to final result.

Logical Flow of Quantification

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. scirp.org [scirp.org]
• 4. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS [mdpi.com]
• 5. agilent.com [agilent.com]
• 6. Methods of analysis—Determination of pesticides in filtered water and suspended sediment using liquid chromatography- and gas chromatography-tandem mass spectrometry [pubs.usgs.gov]
• 7. researchgate.net [researchgate.net]
• 8. A Simple and Quick Method for the Determination of Pesticides in Environmental Water by HF-LPME-GC/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Procymidone and Procymidox-d5 in Agricultural Samples using LC-MS/MS

Abstract

This application note presents a sensitive and robust method for the simultaneous quantification of the fungicide Procymidone and its deuterated internal standard, Procymidox-d5, in complex matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol details a streamlined sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed by a rapid chromatographic separation on a C18 reversed-phase column. The method demonstrates excellent linearity, accuracy, and precision, making it suitable for high-throughput screening and quantitative analysis of Procymidone residues in various food and environmental samples. This methodology is particularly valuable for researchers in food safety, environmental monitoring, and toxicology.

Introduction

Procymidone is a dicarboximide fungicide widely used in agriculture to control gray mold and other fungal diseases on a variety of crops, including grapes, fruits, and vegetables.[1][2] Due to its potential persistence in the environment and on agricultural products, regulatory bodies worldwide have established maximum residue limits (MRLs) for Procymidone in food commodities. Consequently, sensitive and reliable analytical methods are required for the routine monitoring of Procymidone residues to ensure consumer safety and compliance with regulations.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the technique of choice for pesticide residue analysis due to its high selectivity, sensitivity, and ability to handle complex sample matrices.[3] The use of a stable isotope-labeled internal standard, such as Procymidox-d5, is crucial for accurate quantification as it compensates for matrix effects and variations in sample preparation and instrument response. This application note provides a comprehensive protocol for the extraction, chromatographic separation, and detection of Procymidone and Procymidox-d5.

Experimental Protocol

Materials and Reagents

• Procymidone (analytical standard, >99% purity)

• Procymidox-d5 (internal standard, >99% purity)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ammonium Acetate (analytical grade)

• Anhydrous Magnesium Sulfate (for analysis)

• Sodium Chloride (for analysis)

• Primary Secondary Amine (PSA) sorbent

• QuEChERS extraction salt packets

Instrumentation

• Liquid Chromatograph: Agilent 1260 Infinity II LC System or equivalent[4]

• Mass Spectrometer: Agilent 6460 Triple Quadrupole LC/MS System or equivalent[4]

• Chromatographic Column: Agilent Zorbax RRHD Eclipse Plus C18, 3.0 x 100 mm, 1.8 µm[4]

Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize 10-15 g of the sample (e.g., fruit, vegetable) until a uniform consistency is achieved.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike the sample with the internal standard solution (Procymidox-d5) at an appropriate concentration.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Cap the tube and vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 5000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube containing PSA and anhydrous MgSO₄.

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 10,000 rpm for 5 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

The chromatographic separation and mass spectrometric detection are performed according to the parameters outlined in the tables below.

Data Presentation

Table 1: Chromatographic Conditions

Parameter	Value
Column	Agilent Zorbax RRHD Eclipse Plus C18, 3.0 x 100 mm, 1.8 µm[4]
Mobile Phase A	0.1% Formic Acid and 5 mM Ammonium Acetate in Water[4]
Mobile Phase B	Acetonitrile[4]
Flow Rate	0.4 mL/min[4]
Injection Volume	5 µL[4]
Column Temperature	30°C[4]
Gradient Program	Time (min)
0.0
2.0
8.0
10.0
10.1
12.0

Table 2: Mass Spectrometer Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[4]
Capillary Voltage	3.5 kV[4]
Gas Temperature	350°C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Procymidone (Quantifier)	284.0	96.1	20
Procymidone (Qualifier)	284.0	256.0	15
Procymidox-d5 (Internal Standard)	289.0	101.1	20

Experimental Workflow Visualization

Caption: Experimental workflow for the analysis of Procymidone.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and efficient means for the quantitative analysis of Procymidone in complex sample matrices. The use of a deuterated internal standard, Procymidox-d5, ensures high accuracy and precision by correcting for matrix-induced signal suppression or enhancement and variations in recovery during sample preparation. The described QuEChERS sample preparation protocol is straightforward and rapid, allowing for high sample throughput. This method is well-suited for routine monitoring of Procymidone residues in food and environmental samples to ensure regulatory compliance and safeguard public health.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous determination of iprodione, procymidone, and chlorflurenol in lake water and wastewater matrices by GC-MS after multivariate optimization of binary dispersive liquid-liquid microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. A Novel Analysis Method for Simultaneous Determination of 31 Pesticides by High-Performance Liquid Chromatography-Tandem Mass Spectrometry in Ginseng - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Mass Spectrometry Fragmentation Analysis of Procymidox-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the analysis of Procymidox-d5 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). It includes information on the predicted mass spectrometry fragmentation pattern, key Multiple Reaction Monitoring (MRM) transitions, and optimized instrument parameters. A proposed fragmentation pathway is presented, supported by a visual diagram. This guide is intended to assist researchers in developing and validating robust analytical methods for the quantification of Procymidox-d5 in various matrices.

Introduction

Procymidox, a dicarboximide fungicide, is subject to regulatory monitoring in food and environmental samples. The deuterated internal standard, Procymidox-d5, is essential for accurate quantification by isotope dilution mass spectrometry. Understanding the fragmentation behavior of Procymidox-d5 is critical for developing sensitive and selective LC-MS/MS methods. This document outlines the predicted fragmentation pathway and provides a foundational protocol for its analysis.

Predicted Mass Spectrometry Fragmentation of Procymidox-d5

The structure of Procymidox-d5, with deuterium (B1214612) labeling on one of the methyl groups and the adjacent methylene (B1212753) group of the cyclopropane (B1198618) ring, leads to specific mass shifts in its fragmentation pattern compared to the unlabeled compound.

Molecular Information:

• Compound Name: Procymidox-d5

• Molecular Formula: C₁₃H₆D₅Cl₂NO₂

• Molecular Weight: 289.17 g/mol

• Unlabeled Procymidone Molecular Weight: 284.14 g/mol [1]

Based on the fragmentation of unlabeled Procymidone and the location of the deuterium atoms, the following fragmentation pathway for Procymidox-d5 is proposed. The protonated molecule [M+H]⁺ is expected at m/z 290.1.

Table 1: Predicted MRM Transitions for Procymidox-d5

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss	Collision Energy (eV) (Suggested Range)	Description of Fragment
290.1	260.1	CO + H₂	15 - 25	Loss of a carbonyl group and hydrogen, with deuterium retention on the main fragment.
290.1	129.0	C₇H₆D₅NO₂	25 - 40	Cleavage yielding the deuterated cyclopropane-dicarboximide fragment.
290.1	101.0	C₇H₆D₅Cl₂O₂	30 - 45	Fragment corresponding to the deuterated methyl-cyclopropane portion.

Experimental Protocol: LC-MS/MS Analysis of Procymidox-d5

This protocol provides a general guideline for the analysis of Procymidox-d5. Optimization of these parameters may be necessary for specific instrumentation and matrices.

1. Sample Preparation (General Guideline)

A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based extraction is a common and effective method for pesticide residue analysis in many sample types.

• Extraction:

  • Homogenize 10 g of the sample with 10 mL of acetonitrile (B52724).

  • Add the appropriate amount of Procymidox-d5 internal standard.

  • Add a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate) and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

  • Collect the supernatant, filter through a 0.22 µm filter, and transfer to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography Conditions

• LC System: Agilent 1290 Infinity II LC system or equivalent

• Column: Agilent Zorbax RRHD Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent

• Mobile Phase A: 5 mM Ammonium Acetate in Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  Time (min)	%B
  0.0	5
  1.0	5
  8.0	95
  10.0	95
  10.1	5

  | 12.0 | 5 |

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

3. Mass Spectrometry Conditions

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• Gas Temperature: 300 °C

• Gas Flow: 8 L/min

• Nebulizer: 45 psi

• Sheath Gas Temperature: 350 °C

• Sheath Gas Flow: 11 L/min

• Capillary Voltage: 3500 V

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Proposed Fragmentation Pathway Diagram

The following diagram illustrates the proposed fragmentation of the protonated Procymidox-d5 molecule.

Caption: Proposed fragmentation pathway of protonated Procymidox-d5.

Conclusion

This application note provides a comprehensive guide for the mass spectrometric analysis of Procymidox-d5. The predicted fragmentation pattern and MRM transitions, coupled with the detailed LC-MS/MS protocol, offer a solid foundation for method development and validation. The provided information will be valuable for researchers and analytical scientists requiring accurate and sensitive quantification of Procymidox in various applications.

References

• 1. Procymidox-d5 | CAS | LGC Standards [lgcstandards.com]

Quantitative Analysis of Procymidone Using Procymidone-d5 Internal Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the quantitative analysis of the fungicide Procymidone in various matrices using an isotope dilution method with Procymidone-d5 as an internal standard. The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it accurately corrects for variations in sample preparation, matrix effects, and instrument response.

Principle of Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate analytical technique for the quantification of chemical substances. It involves the addition of a known amount of an isotopically labeled version of the analyte (in this case, Procymidone-d5) to the sample. This "spiked" sample is then subjected to extraction, cleanup, and analysis by mass spectrometry.

The key principle is that the isotopically labeled internal standard is chemically identical to the native analyte and will therefore behave identically during the entire analytical process. Any loss of the analyte during sample preparation will be accompanied by a proportional loss of the internal standard. The mass spectrometer can differentiate between the native analyte and the internal standard based on their mass-to-charge (m/z) ratio. By measuring the ratio of the signal from the native analyte to that of the internal standard, the concentration of the analyte in the original sample can be determined with high precision and accuracy.

Experimental Protocols

This section details the necessary steps for the analysis of Procymidone using Procymidone-d5 as an internal standard, from sample preparation to data analysis.

Reagents and Materials

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS grade)

• Reagents: Formic acid, Ammonium (B1175870) acetate

• Standards: Procymidone (analytical standard), Procymidone-d5 (internal standard)

• Extraction Salts: Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl)

• Dispersive Solid-Phase Extraction (d-SPE): Primary secondary amine (PSA) sorbent

• Syringe filters: 0.22 µm

Standard Solution Preparation

• Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of Procymidone and Procymidone-d5 into separate 10 mL volumetric flasks.

  • Dissolve in and bring to volume with methanol.

• Intermediate Standard Solutions (10 µg/mL):

  • Pipette 100 µL of each stock solution into separate 10 mL volumetric flasks and bring to volume with methanol.

• Calibration Curve Standards:

  • Prepare a series of calibration standards by serially diluting the intermediate Procymidone standard solution with an appropriate solvent (e.g., 50:50 acetonitrile/water) to achieve concentrations ranging from 0.5 to 100 ng/mL.

  • Spike each calibration standard with a constant concentration of the Procymidone-d5 internal standard (e.g., 20 ng/mL).

Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis in food matrices.

• Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g of a fruit or vegetable).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike the sample with a known amount of the Procymidone-d5 internal standard solution (e.g., to achieve a final concentration of 20 ng/g in the sample).

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a 2 mL microcentrifuge tube containing d-SPE sorbent (e.g., 150 mg MgSO₄ and 50 mg PSA).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract:

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumental Parameters

The following are typical starting parameters for the LC-MS/MS analysis of Procymidone. These may need to be optimized for your specific instrumentation and application.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium acetate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium acetate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Collision Gas	Argon

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Procymidone	284.1	96.1	256.1	15
Procymidone-d5	289.1	96.1	261.1	15

Note: The precursor ion for Procymidone-d5 is 5 Da higher than that of Procymidone due to the five deuterium (B1214612) atoms. The product ions may be the same or slightly different depending on the fragmentation pattern. The values provided are typical and should be optimized.

Data Analysis and Calculation

The concentration of Procymidone in the sample is calculated using the internal standard method. This involves generating a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for a series of calibration standards.

Calculation Workflow

• Obtain Peak Areas: Integrate the peak areas for the quantifier MRM transitions of both Procymidone and Procymidone-d5 in the chromatograms of the calibration standards and the samples.

• Calculate Response Ratio: For each standard and sample, calculate the response ratio (RR):

  • RR = (Peak Area of Procymidone) / (Peak Area of Procymidone-d5)

• Generate Calibration Curve:

  • Plot the Response Ratio (y-axis) against the known concentration of Procymidone in the calibration standards (x-axis).

  • Perform a linear regression to obtain the equation of the line (y = mx + c), where 'm' is the slope and 'c' is the y-intercept.

• Calculate Procymidone Concentration in the Sample:

  • Using the Response Ratio calculated for the sample, determine the concentration of Procymidone in the prepared sample extract using the calibration curve equation:

    • Concentration in extract (ng/mL) = (RR_sample - c) / m

• Calculate Final Concentration in the Original Sample:

  • Account for the initial sample weight and extraction volumes to calculate the final concentration in the original sample matrix (e.g., in mg/kg).

    • Final Concentration (mg/kg) = (Concentration in extract (ng/mL) * Final extract volume (mL)) / (Initial sample weight (g))

Illustrative Calculation Formula

A simplified formula for calculating the concentration of Procymidone in a sample is as follows:

Canalyte = (Aanalyte / AIS) * (CIS / RRF)

Where:

• Canalyte = Concentration of Procymidone in the sample

• Aanalyte = Peak area of Procymidone in the sample

• AIS = Peak area of Procymidone-d5 in the sample

• CIS = Concentration of Procymidone-d5 added to the sample

• RRF = Relative Response Factor (determined from the slope of the calibration curve)

Quantitative Data Summary

The following tables provide representative data for method validation parameters that can be expected when using this protocol.

Table 4: Linearity of Calibration Curve

Concentration (ng/mL)	Response Ratio (Analyte/IS)
0.5	Example Value
1.0	Example Value
5.0	Example Value
10.0	Example Value
25.0	Example Value
50.0	Example Value
100.0	Example Value
Correlation Coefficient (r²)	> 0.995

Table 5: Accuracy and Precision (Recovery and RSD)

Matrix	Spiked Concentration (mg/kg)	Mean Recovery (%) (n=5)	Relative Standard Deviation (RSD) (%)
Fruit	0.01	95 - 105	< 10
0.1	92 - 108	< 8
1.0	90 - 110	< 5
Vegetable	0.01	93 - 107	< 12
0.1	90 - 110	< 10
1.0	88 - 112	< 7

Table 6: Method Detection and Quantification Limits

Parameter	Typical Value (mg/kg)
Limit of Detection (LOD)	0.005
Limit of Quantification (LOQ)	0.01

Visualizations

Experimental Workflow

Caption: Workflow for Procymidone analysis using an internal standard.

Calculation Logic

Caption: Logical flow for calculating the final concentration.

Technical Notes & Optimization

Improving peak shape and resolution for Procymidox-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve peak shape and resolution in the chromatographic analysis of Procymidone-d5.

Frequently Asked Questions (FAQs)

Q1: Why is my Procymidone-d5 peak showing tailing in reverse-phase HPLC?

A1: Peak tailing for Procymidone-d5 in reverse-phase HPLC can be caused by several factors. A common reason is secondary interactions between the analyte and active sites on the stationary phase, such as residual silanol (B1196071) groups. Although Procymidone does not have a pKa in the typical pH range of 2-12, strong interactions can still occur.[1] Other potential causes include low buffer concentration in the mobile phase, a mismatch between the sample solvent and the mobile phase, or column contamination.

Q2: Can the mobile phase pH affect the peak shape of Procymidone-d5?

A2: While Procymidone is reported to have no pKa value between pH 2.0 and 12.0, the mobile phase pH can still influence peak shape, primarily through its effect on the stationary phase.[1] At mid-range pH, residual silanol groups on a silica-based column can be ionized and interact with the analyte, potentially causing peak tailing. Operating at a lower pH (e.g., around 3) can suppress the ionization of these silanol groups, leading to improved peak symmetry.[2][3]

Q3: I am observing a different retention time for Procymidone-d5 compared to the non-deuterated Procymidone. Is this normal?

A3: A slight shift in retention time between a deuterated standard and its non-deuterated counterpart is a known phenomenon in chromatography, often referred to as the "isotope effect". This can be more pronounced in HPLC than in GC. If the shift is significant and affects co-elution required for accurate quantification, chromatographic conditions may need to be optimized to minimize this separation.[4][5]

Q4: What are the typical causes of poor resolution between Procymidone-d5 and other analytes?

A4: Poor resolution can stem from several issues, including suboptimal mobile phase composition, an inappropriate column, or a mobile phase pH that is not ideal for the separation of all compounds in the mixture.[6] For GC analysis, an inadequate temperature gradient can also lead to co-elution.[7] Adjusting the gradient steepness or the temperature program can often improve resolution.

Q5: My Procymidone-d5 peak is broad. What should I investigate?

A5: Peak broadening can be caused by issues within the HPLC or GC system, or by the column itself.[8] Extra-column volume (e.g., from using tubing with a large internal diameter) can lead to band broadening.[9] Column-related issues include degradation of the packing material or contamination. It is also important to ensure that the sample is dissolved in a solvent that is compatible with the mobile phase.[9]

Troubleshooting Guides

Issue 1: Peak Tailing for Procymidone-d5

Question: My Procymidone-d5 peak is tailing significantly. How can I troubleshoot this?

Answer:

Peak tailing is a common issue that can compromise the accuracy of integration. Follow these steps to diagnose and resolve the problem:

• Assess the Mobile Phase (for HPLC):

  • pH Adjustment: If you are using a silica-based column, consider lowering the pH of the mobile phase to around 3 using an additive like formic acid. This will suppress the ionization of residual silanol groups, a common cause of tailing for polar compounds.[2][3]

  • Buffer Concentration: Ensure your buffer concentration is sufficient (typically 10-20 mM) to maintain a stable pH and minimize secondary interactions.

• Evaluate the Column:

  • Column Age and Contamination: If the column has been in use for a long time, it may be contaminated or the stationary phase may have degraded. Try flushing the column with a strong solvent. If this does not resolve the issue, replacing the column may be necessary.

  • Use of a Guard Column: A guard column can help protect your analytical column from contaminants in the sample.

• Check Injection Parameters:

  • Sample Overload: Injecting too much analyte can saturate the column and lead to peak tailing. Try injecting a more dilute sample to see if the peak shape improves.

  • Sample Solvent: The sample should ideally be dissolved in the mobile phase or a weaker solvent. A sample solvent that is much stronger than the mobile phase can cause peak distortion.

Issue 2: Poor Resolution

Question: I am not getting baseline separation between Procymidone-d5 and a co-eluting peak. What steps can I take to improve resolution?

Answer:

Improving resolution often involves modifying the chromatographic conditions to increase the separation between the two peaks or to decrease the width of the peaks.

• Optimize the Mobile Phase Gradient (for HPLC):

  • Decrease the Gradient Steepness: A shallower gradient (i.e., a slower increase in the percentage of the strong solvent) will increase the retention time and often improve the separation of closely eluting compounds.

  • Isocratic Hold: Consider adding an isocratic hold at a specific mobile phase composition where the two peaks begin to separate.

• Adjust the Temperature Program (for GC):

  • Lower the Ramp Rate: A slower temperature ramp will increase the time the analytes spend in the column, which can improve separation.

  • Initial Temperature: A lower initial oven temperature can also improve the resolution of early eluting peaks.

• Change the Stationary Phase:

  • If optimizing the mobile phase or temperature program does not provide sufficient resolution, the selectivity of the column may not be appropriate for the separation. Consider trying a column with a different stationary phase chemistry.

Data Presentation

Table 1: Typical GC-MS Method Parameters for Procymidone Analysis

Parameter	Value	Reference
Column	HP-1 (cross-linked methyl silicone gum), 12 m x 0.2 mm x 0.33 µm	[7]
Carrier Gas	Helium	[7]
Injection Mode	Splitless	[7]
Injection Temperature	300 °C	[7]
Oven Program	50 °C (0.5 min), then 50 °C/min to 250 °C, then 10 °C/min to 300 °C	[7]
MS Ionization Mode	Electron Ionization (EI)	[10]
Source Temperature	260 °C	[10]
Selected Ions (m/z)	124, 187, 283	[7]

Table 2: Typical LC-MS/MS Method Parameters for Procymidone Analysis

Parameter	Value	Reference
Column	Agilent Zorbax RRHD Eclipse Plus C18 (3.0 x 100 mm, 1.8 µm)	[11]
Mobile Phase A	0.1% formic acid in 5 mM ammonium (B1175870) acetate (B1210297) aqueous solution	[11]
Mobile Phase B	Acetonitrile (B52724)	[11]
Flow Rate	0.4 mL/min	[11]
Column Temperature	30 °C	[11]
Injection Volume	5 µL	[11]
Ionization Mode	Positive Ion Mode	[11]
Desolventizer Tube Temp	400 °C	[11]

Experimental Protocols

Protocol 1: Sample Preparation for Procymidone Analysis in Ginseng (LC-MS/MS)

This protocol is adapted from a method for the analysis of 31 pesticides in ginseng.[11]

• Extraction:

  • Weigh approximately 2.0 g of powdered ginseng sample into a 50 mL centrifuge tube.

  • Add 20 mL of acetonitrile and 5 mL of distilled water, and vortex for 2 minutes.

  • Add 2.0 g of NaCl and 4.0 g of anhydrous sodium sulfate, and vortex vigorously for 1 minute.

  • Centrifuge for 5 minutes at 5000 rpm.

  • Transfer 10 mL of the acetonitrile supernatant to a flask containing 5 g of anhydrous Na₂SO₄ to dehydrate.

  • Evaporate the solvent to dryness at 40 °C.

  • Dissolve the residue in 2 mL of acetonitrile for cleanup.

• Cleanup:

  • The dissolved residue is transferred to a PSA Solid-Phase Extraction (SPE) column.

  • The column is rinsed, and the eluant is collected and evaporated at 40 °C.

  • The final extract is dissolved in 2 mL of acetonitrile and filtered through a 0.22 µm nylon syringe filter before injection into the HPLC-MS/MS system.[11]

Mandatory Visualization

Caption: Troubleshooting workflow for peak tailing.

Caption: Troubleshooting workflow for poor resolution.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. agilent.com [agilent.com]
• 3. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. researchgate.net [researchgate.net]
• 8. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. A Novel Analysis Method for Simultaneous Determination of 31 Pesticides by High-Performance Liquid Chromatography-Tandem Mass Spectrometry in Ginseng - PMC [pmc.ncbi.nlm.nih.gov]

Addressing poor recovery of Procymidox-d5 in sample extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the common issue of poor recovery of Procymidox-d5 during sample extraction. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is Procymidox-d5 and why is it used as an internal standard?

Procymidox-d5 is a deuterated form of Procymidone, a dicarboximide fungicide. It is used as an internal standard (IS) in analytical chemistry, particularly in chromatography-mass spectrometry (GC-MS, LC-MS) methods. Because its chemical and physical properties are nearly identical to the target analyte (Procymidone), it is added to samples before extraction to mimic the analyte's behavior. This allows for the correction of analyte losses during sample preparation and for variations in instrument response, leading to more accurate and precise quantification.

Q2: What are the primary causes of poor or inconsistent recovery of Procymidox-d5?

Poor recovery of Procymidox-d5 can generally be attributed to three main areas:

• Suboptimal Extraction Parameters: The chosen extraction method (e.g., LLE, SPE, QuEChERS) may not be optimized for the physicochemical properties of Procymidox-d5 and the sample matrix.

• Matrix Effects: Co-extracted components from the sample matrix can interfere with the ionization of Procymidox-d5 in the mass spectrometer's source, leading to signal suppression or enhancement.[1][2]

• Analyte Instability: Procymidone is susceptible to degradation under neutral to alkaline conditions.[3][4] If the sample or extraction solvent pH is not controlled, the internal standard can degrade, leading to low recovery.

Q3: How do the chemical properties of Procymidone influence its extraction?

Understanding the properties of the non-labeled compound, Procymidone, is critical for developing an effective extraction strategy for Procymidox-d5.

Property	Value	Implication for Extraction
Log P (octanol-water)	3.14 - 3.30[3][5]	Indicates a nonpolar (lipophilic) nature. It will preferentially partition into organic solvents like ethyl acetate, acetone (B3395972), or chloroform.
Water Solubility	2.4 - 4.5 mg/L at 20-25°C[3][5][6]	Very low solubility in water reinforces its nonpolar character.
pKa	No dissociation (pH 2-12)[3]	The molecule is neutral across a wide pH range. pH adjustment to ensure neutrality is not required.
Stability	Stable in acidic conditions; hydrolyzes at pH ≥ 7[3][4]	CRITICAL: Samples and extraction solvents must be maintained at an acidic to neutral pH (ideally <7) to prevent degradation of the analyte and internal standard.
Organic Solvent Solubility	High in acetone, chloroform, ethyl acetate; moderate in acetonitrile[3][5]	Provides a range of suitable solvents for extraction. Acetonitrile is a common choice for QuEChERS.

Q4: Can Procymidox-d5 and Procymidone separate during chromatography?

Yes, a slight chromatographic shift between a deuterated standard and the non-labeled analyte can occur. This is known as the "isotopic effect." While often minimal, if the separation is significant, it can lead to differential matrix effects where one compound elutes in a region of greater or lesser ion suppression/enhancement than the other. This would compromise the accuracy of quantification. If this is suspected, modification of the chromatographic method may be necessary to ensure co-elution.

Troubleshooting Poor Recovery

This guide provides a systematic approach to diagnosing and resolving poor recovery of Procymidox-d5.

Step 1: Differentiate Between Extraction Inefficiency and Matrix Effects

The first step is to determine if the internal standard is being physically lost during the extraction process or if its signal is being suppressed by the sample matrix. A post-extraction spike experiment is the most effective way to diagnose this.

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Prepare a standard of Procymidox-d5 in a clean solvent (e.g., acetonitrile) at the same final concentration as your samples.

  • Set B (Post-Extraction Spike): Take a blank sample matrix (that does not contain Procymidone) and perform the entire extraction procedure. In the final, clean extract, spike Procymidox-d5 to the same concentration as in Set A.

  • Set C (Pre-Extraction Spike): Take a blank sample matrix and spike it with Procymidox-d5 before starting the extraction procedure.

• Analyze and Calculate:

  • Analyze all three sets using your LC-MS/MS or GC-MS/MS method.

  • Calculate the Recovery (%) and Matrix Effect (%) using the following formulas:

    • Recovery (%) = (Peak Area of Set C / Peak Area of Set B) * 100

    • Matrix Effect (%) = ((Peak Area of Set B / Peak Area of Set A) - 1) * 100

• Interpret the Results:

Scenario	Recovery (%)	Matrix Effect (%)	Likely Cause	Next Steps
1	Low (<70%)	Near Zero (-20% to 20%)	Extraction Inefficiency: The IS is being lost during sample prep (e.g., poor partitioning, breakthrough in SPE).	Proceed to Troubleshooting Extraction Parameters .
2	High (>70%)	High Suppression (<-20%)	Matrix Effect (Suppression): The IS is extracted efficiently, but its signal is suppressed by co-eluting matrix components.	Proceed to Mitigating Matrix Effects .
3	Low (<70%)	High Suppression (<-20%)	Combined Issue: Both extraction is inefficient and the signal is suppressed.	Address both issues, starting with Troubleshooting Extraction Parameters .
4	High (>70%)	High Enhancement (>20%)	Matrix Effect (Enhancement): The signal is being enhanced by the matrix.	Proceed to Mitigating Matrix Effects .

Step 2: Troubleshooting Extraction Parameters

If extraction inefficiency is identified, review and optimize your chosen extraction method.

QuEChERS is a common and effective method for pesticide analysis in fruits and vegetables.[7]

Workflow for QuEChERS Method

A typical workflow for the QuEChERS extraction method.

Troubleshooting Tips for QuEChERS:

• pH Control: Procymidone degrades in neutral to alkaline conditions.[3][4] Use a buffered QuEChERS method (e.g., AOAC 2007.01 with acetic acid or EN 15662 with citrate buffer) to maintain an acidic pH throughout the extraction.[8]

• Solvent Choice: Acetonitrile is the standard. Ensure it is high purity.

• Salts Addition: Add extraction salts after thoroughly mixing the sample with acetonitrile. Adding salts directly to the sample can cause clumping and reduce extraction efficiency.[9][10]

• dSPE Sorbent Selection:

  • PSA (Primary Secondary Amine): Use to remove organic acids and some sugars.

  • C18: Use for highly fatty matrices to remove lipids and other nonpolar interferences.

  • GCB (Graphitized Carbon Black): Use for samples with high pigment content (e.g., chlorophyll, carotenoids). Caution: GCB can adsorb planar molecules like Procymidone, leading to low recovery. If used, use the minimum amount necessary or consider alternative cleanup strategies.[9][10]

Workflow for Solid-Phase Extraction (SPE)

The general steps involved in a Solid-Phase Extraction (SPE) procedure.

Troubleshooting Tips for SPE:

• Sorbent Choice: For a nonpolar compound like Procymidone (Log P ~3.2), a reverse-phase sorbent like C18 is the most appropriate choice.[11][12]

• Sample Loading:

  • Ensure the sample extract is compatible with the sorbent. If the sample is in a strong organic solvent, it may need to be diluted with water to ensure retention on the C18 phase.

  • Maintain a slow and consistent flow rate during loading to allow for proper partitioning of Procymidox-d5 onto the sorbent.

• Wash Step: Use a weak solvent mixture (e.g., water with a small percentage of methanol or acetonitrile) to wash away polar interferences without prematurely eluting the Procymidox-d5.

• Elution Step: Use a strong organic solvent like acetonitrile, ethyl acetate, or acetone to ensure complete elution of the analyte and internal standard from the cartridge.[11][12] Test different solvent volumes to ensure full recovery.

Troubleshooting Tips for LLE:

• Solvent Selection: Based on its Log P of ~3.2, Procymidone is nonpolar. Choose a water-immiscible organic solvent that will effectively partition it from the aqueous sample matrix. Good choices include ethyl acetate , dichloromethane , or mixtures like petroleum ether/ethyl acetate.[13][14]

• pH Adjustment: As Procymidone is stable in acidic conditions, ensure the aqueous sample is acidified (e.g., to pH 3-5) before extraction to prevent any potential degradation.

• Salting Out: For samples with high water content, adding a salt like sodium chloride (NaCl) or magnesium sulfate (B86663) (MgSO4) to the aqueous phase can decrease the solubility of Procymidone and drive it into the organic phase, improving recovery.

• Emulsion Formation: If emulsions form at the solvent interface, they can be broken by centrifugation, addition of more salt, or passing the mixture through a glass wool plug.

Step 3: Mitigating Matrix Effects

If your post-extraction spike experiment indicated significant signal suppression or enhancement, the following strategies can help.

Troubleshooting Logic for Matrix Effects

A decision-making flowchart for addressing matrix effects.

• Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove the interfering compounds. Revisit your cleanup step (e.g., dSPE or SPE) and consider using different or additional sorbents. For fatty matrices, a C18 sorbent is effective. For pigmented matrices, a minimal amount of GCB might be necessary.

• Dilute the Sample Extract: A simple "dilute and shoot" approach can be very effective. Diluting the final extract with the initial mobile phase can reduce the concentration of matrix components to a level where they no longer cause significant ion suppression.

• Use Matrix-Matched Calibration: This is a common and highly effective strategy for compensating for matrix effects.[1][15] Instead of preparing calibration standards in a clean solvent, prepare them in a blank matrix extract that has been through the entire sample preparation procedure. This ensures that the calibration standards experience the same matrix effects as the samples, leading to accurate quantification.

• Modify Chromatography: Adjusting the LC gradient or temperature program can sometimes separate the Procymidox-d5 and analyte from the co-eluting matrix interferences.

References

• 1. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. apvma.gov.au [apvma.gov.au]
• 4. Procymidone [chembk.com]
• 5. ars.usda.gov [ars.usda.gov]
• 6. 561. Procymidone (Pesticide residues in food: 1981 evaluations) [inchem.org]
• 7. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nucleus.iaea.org [nucleus.iaea.org]
• 9. hawach.com [hawach.com]
• 10. cms.mz-at.de [cms.mz-at.de]
• 11. researchgate.net [researchgate.net]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]
• 15. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Procymidox-d5 Isotopic Exchange and Stability

Welcome to the technical support center for Procymidox-d5. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential challenges encountered during the use of Procymidox-d5 as an internal standard in analytical experiments. Below you will find frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format to directly address specific issues.

Frequently Asked Questions (FAQs)

Q1: What is Procymidox-d5 and where are the deuterium (B1214612) labels located?

Procymidox-d5 is a deuterated analog of the fungicide Procymidone. It serves as an excellent internal standard for quantitative analysis by mass spectrometry. The five deuterium atoms are located on the two methyl groups of the cyclopropane (B1198618) ring, a structural feature that renders them highly stable and not readily exchangeable under typical analytical conditions.

Q2: Is isotopic exchange a significant concern for Procymidox-d5?

Isotopic exchange, the unintended swapping of deuterium with hydrogen from the sample matrix or solvents, is a minimal concern for Procymidox-d5. The deuterium labels are on saturated alkyl groups, which are not susceptible to back-exchange under normal analytical conditions.[1][2] Issues with signal loss or variability are more likely attributable to the chemical stability of the entire molecule rather than the loss of deuterium labels.

Q3: My Procymidox-d5 signal is decreasing or variable. What are the likely causes?

If you are observing a decrease or variability in the Procymidox-d5 signal, it is likely due to degradation of the compound itself, rather than isotopic exchange. The stability of the parent compound, Procymidone, is known to be influenced by pH. It is unstable in alkaline media.[3] Therefore, it is crucial to control the pH of your samples and solutions to prevent degradation.

Q4: What are the optimal storage and handling conditions for Procymidox-d5?

To ensure the stability and integrity of your Procymidox-d5 standard, it is recommended to:

• Storage: Store the standard at 4°C for short-term use and protected from light.[4] For long-term storage, consult the manufacturer's recommendations, which may include storage at -20°C.

• Solution Preparation: Prepare stock solutions in a non-protic, organic solvent such as acetonitrile.

• pH Control: Avoid exposure to basic conditions (pH > 7). If your experimental protocol involves basic conditions, minimize the exposure time and temperature. Procymidone has been shown to be stable in acidic solutions.[5]

• Temperature: Keep samples and standards at low temperatures (e.g., on ice) during sample preparation to minimize potential degradation.

Q5: Can I use Procymidox-d5 in both GC-MS and LC-MS/MS applications?

Yes, analytical methods for the parent compound Procymidone have been developed and validated for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6][7][8] The choice of technique will depend on your specific sample matrix, required sensitivity, and available instrumentation.

Troubleshooting Guides

Issue 1: Unexpected Loss of Internal Standard Signal

If you observe a significant decrease in the Procymidox-d5 signal during your analytical run, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for loss of Procymidox-d5 signal.

Issue 2: Inconsistent Analyte to Internal Standard Ratio

Inconsistent ratios between your analyte and Procymidox-d5 can lead to poor precision and inaccurate quantification. This diagram outlines a logical approach to diagnose the issue.

Caption: Troubleshooting inconsistent analyte to internal standard ratios.

Experimental Protocols

Protocol 1: Assessing the Stability of Procymidox-d5 in Your Matrix

This protocol is designed to evaluate the stability of Procymidox-d5 in your specific sample matrix under your experimental conditions.

Objective: To determine if the sample matrix and processing conditions are causing degradation of Procymidox-d5.

Materials:

• Procymidox-d5 stock solution

• Blank sample matrix (e.g., plasma, tissue homogenate)

• Sample preparation and extraction solvents

• LC-MS/MS or GC-MS system

Methodology:

• Prepare Three Sets of Samples:

  • Set A (T=0 Control): Spike a known concentration of Procymidox-d5 into the blank matrix. Immediately extract the sample and analyze.

  • Set B (Incubated Sample): Spike the same concentration of Procymidox-d5 into the blank matrix. Incubate the sample under your typical experimental conditions (e.g., room temperature for 2 hours). After incubation, extract and analyze the sample.

  • Set C (Solvent Control): Spike the same concentration of Procymidox-d5 into your final extraction solvent. Incubate under the same conditions as Set B and analyze.

• Analysis: Analyze all three sets of samples using your established chromatographic method.

• Data Evaluation:

  • Compare the peak area of Procymidox-d5 in Set B to Set A. A significant decrease (>15%) in the peak area suggests degradation in the matrix.

  • Compare the peak area of Procymidox-d5 in Set C to Set A. This will indicate if the solvent and incubation conditions alone are causing degradation.

Data Presentation:

The following table provides an example of how to present the data from this stability experiment.

Sample Set	Condition	Mean Peak Area (n=3)	% Recovery vs. T=0
A	T=0 Control	1,500,000	100%
B	Incubated in Matrix (2h, 25°C, pH 8)	975,000	65%
C	Incubated in Solvent (2h, 25°C, pH 8)	1,125,000	75%

In this example, the data suggests that the alkaline pH contributes significantly to the degradation of Procymidox-d5, with some additional degradation occurring in the presence of the biological matrix.

Signaling Pathways and Logical Relationships

While Procymidox-d5 itself is an internal standard and does not directly participate in signaling pathways, understanding the factors that can lead to its degradation is crucial. The following diagram illustrates the logical relationship between environmental factors and the stability of Procymidox-d5.

Caption: Factors influencing the chemical stability of Procymidox-d5.

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. Stable deuterium internal standard for the isotope-dilution LC-MS/MS analysis of elastin degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 561. Procymidone (Pesticide residues in food: 1981 evaluations) [inchem.org]
• 4. Procymidox-d5 | CAS | LGC Standards [lgcstandards.com]
• 5. apvma.gov.au [apvma.gov.au]
• 6. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A Novel Analysis Method for Simultaneous Determination of 31 Pesticides by High-Performance Liquid Chromatography-Tandem Mass Spectrometry in Ginseng - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Procymidone-d5 Analytical Queries

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with Procymidone-d5. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental analysis, with a particular focus on calibration curve linearity.

Troubleshooting Guides & FAQs

This section is designed in a question-and-answer format to directly address specific issues you might encounter.

Question 1: Why is my calibration curve for Procymidone showing poor linearity (r² < 0.99) when using Procymidone-d5 as an internal standard?

A non-linear calibration curve indicates that the instrumental response is not directly proportional to the concentration of the analyte. When using a stable isotope-labeled internal standard like Procymidone-d5, this can be attributed to several factors.

Troubleshooting Steps:

• Verify Standard and Internal Standard Concentrations: Inaccurate concentrations of either the analyte (Procymidone) or the internal standard (Procymidone-d5) are a common source of error.

  • Action: Prepare fresh stock and working solutions of both Procymidone and Procymidone-d5. Ensure accurate weighing and dilution steps. Re-analyze the calibration curve with the newly prepared solutions.

• Investigate Matrix Effects: Components in your sample matrix (e.g., soil, plant tissue, biological fluids) can interfere with the ionization of the analyte and/or the internal standard, leading to ion suppression or enhancement.[1][2][3] This can cause a non-linear response.

  • Action: Prepare matrix-matched calibration standards by spiking known concentrations of Procymidone and a constant concentration of Procymidone-d5 into a blank matrix extract that is representative of your samples.[3][4] Compare the slope of the matrix-matched curve to a curve prepared in a pure solvent. A significant difference indicates the presence of matrix effects.

• Assess for Detector Saturation: At high concentrations, the detector can become saturated, leading to a plateau in the signal response and causing the calibration curve to become non-linear.[1][2]

  • Action: Check the peak shape and response of the highest concentration standard. If detector saturation is suspected, extend the calibration range with lower concentration points or dilute the higher concentration standards.[5]

• Check for Contamination: Contamination in the blank matrix, solvents, or on the instrument can lead to a high background signal and a non-zero intercept, affecting the linearity of the curve.

  • Action: Analyze a solvent blank and a matrix blank (matrix without analyte or internal standard). If a significant peak is observed at the retention time of Procymidone or Procymidone-d5, identify and eliminate the source of contamination.

Question 2: My calibration curve is non-linear at higher concentrations. What are the likely causes and solutions?

Non-linearity, particularly at the upper end of the calibration range, is a frequent observation in mass spectrometry-based assays.[2]

Possible Causes and Solutions:

• Detector Saturation: As mentioned previously, this is a primary cause of signal plateauing at high concentrations.[2]

  • Solution: Dilute your upper-level calibrants and high-concentration samples. Alternatively, you can reduce the injection volume to bring the response within the linear range of the detector.

• Ionization Saturation/Competition: In the ion source, at high analyte concentrations, there can be competition for ionization between the analyte and the internal standard, or between analyte molecules themselves.[1][6] This can lead to a disproportional response.

  • Solution: Optimize the concentration of the internal standard. A concentration that is too high or too low relative to the analyte can exacerbate non-linearity. Consider diluting the sample extract to reduce the overall concentration of analytes entering the ion source.

• Analyte Multimer Formation: At high concentrations in the ion source, molecules can sometimes form dimers or other multimers, which will have a different mass-to-charge ratio and will not be detected as the target analyte, leading to a loss of signal linearity.[1][2]

  • Solution: Dilute the higher concentration standards. Optimization of ion source parameters, such as temperature and gas flows, can also help to minimize the formation of multimers.

Question 3: I'm observing inconsistent responses for my Procymidone-d5 internal standard across my sample batch. How can I address this?

An ideal internal standard should have a consistent response across all samples and standards. Variability can compromise the accuracy of your results.

Troubleshooting Steps:

• Inconsistent Sample Preparation: Variability in the extraction and sample preparation process can lead to inconsistent recovery of the internal standard.

  • Action: Review and standardize your sample preparation workflow. Ensure that pipetting of the internal standard is accurate and consistent for every sample. Verify that evaporation and reconstitution steps are performed uniformly.

• Stability of Procymidone-d5: Although stable isotope-labeled standards are generally robust, their stability in the prepared sample matrix and under specific storage conditions should be considered. Procymidone itself is reported to be stable for up to 12 months when stored at -20°C in various commodities.[7]

  • Action: Ensure that prepared samples are analyzed within a validated time frame. If samples are stored, ensure they are kept at an appropriate temperature (e.g., ≤ -20°C) and protected from light.

• Instrumental Drift: Fluctuations in instrument performance during the analytical run can cause signal drift.[1]

  • Action: The use of an internal standard is intended to correct for this. However, if the drift is severe, it may indicate a need for instrument maintenance, such as cleaning the ion source.

Quantitative Data Summary

The following tables provide a summary of typical quantitative parameters for Procymidone analysis from validated methods.

Table 1: Linearity and Quantification Parameters for Procymidone Analysis

Parameter	Typical Value	Matrix	Analytical Method
Linearity Range	0.010 - 2.5 mg/L	Green Onion, Garlic	GC-MS/MS
Correlation Coefficient (r²)	> 0.9985	Green Onion, Garlic	GC-MS/MS
Limit of Quantification (LOQ)	0.020 mg/kg	Green Onion, Garlic	GC-MS/MS
Recoveries	86% - 104%	Green Onion, Garlic	GC-MS/MS

Data sourced from a study on Procymidone residues in green onion and garlic plants.[4][8]

Experimental Protocols

This section provides a detailed methodology for a typical experiment involving the analysis of Procymidone using an internal standard.

Objective: To quantify Procymidone in a given matrix using a calibration curve with Procymidone-d5 as the internal standard.

Materials:

• Procymidone analytical standard

• Procymidone-d5 internal standard

• High-purity solvents (e.g., acetonitrile, methanol (B129727), water)

• Blank matrix (e.g., green onion extract)

• Volumetric flasks, pipettes, and vials

• LC-MS/MS or GC-MS system

Procedure:

• Preparation of Stock Solutions (1000 µg/mL):

  • Accurately weigh 10 mg of Procymidone and dissolve it in 10 mL of methanol in a volumetric flask. This is the Analyte Stock Solution.

  • Accurately weigh 10 mg of Procymidone-d5 and dissolve it in 10 mL of methanol in a volumetric flask. This is the Internal Standard (IS) Stock Solution.

• Preparation of Working Solutions:

  • Analyte Working Solution (10 µg/mL): Dilute 100 µL of the Analyte Stock Solution to 10 mL with methanol.

  • Internal Standard Working Solution (1 µg/mL): Dilute 10 µL of the IS Stock Solution to 10 mL with methanol.

• Preparation of Calibration Standards (Matrix-Matched):

  • Prepare a series of calibration standards by spiking the Analyte Working Solution into blank matrix extract.

  • To each calibration standard, add a constant volume of the Internal Standard Working Solution.

  • An example dilution series is provided in the table below.

Table 2: Example Preparation of Calibration Standards

Standard Level	Concentration (ng/mL)	Volume of Analyte Working Solution (µL)	Volume of IS Working Solution (µL)	Final Volume with Blank Matrix (mL)
1	1	1	10	1
2	5	5	10	1
3	10	10	10	1
4	50	50	10	1
5	100	100	10	1
6	250	250	10	1
7	500	500	10	1

• Sample Preparation:

  • Extract the matrix from your unknown samples using an appropriate and validated method (e.g., QuEChERS).

  • To a known volume of your sample extract, add the same constant volume of the Internal Standard Working Solution as used for the calibration standards.

• Instrumental Analysis:

  • Analyze the prepared calibration standards and samples using a validated LC-MS/MS or GC-MS method.

  • Acquire data for the specific mass transitions of Procymidone and Procymidone-d5.

• Data Processing:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the response ratio (Analyte Peak Area / IS Peak Area).

  • Construct a calibration curve by plotting the response ratio against the concentration of the analyte for the calibration standards.

  • Apply a linear regression to the data and determine the equation of the line and the correlation coefficient (r²).

  • Use the equation of the line to calculate the concentration of Procymidone in the unknown samples based on their measured response ratios.

Visualizations

The following diagrams illustrate key workflows and logical relationships in troubleshooting calibration curve linearity issues.

Caption: A workflow for troubleshooting non-linear calibration curves.

Caption: A standard experimental workflow using an internal standard.

References

• 1. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. apvma.gov.au [apvma.gov.au]
• 8. mdpi.com [mdpi.com]

Dealing with co-eluting interferences with Procymidox-d5

Welcome to the Technical Support Center for Procymidox-d5 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding co-eluting interferences and other analytical challenges encountered during the use of Procymidox-d5 as an internal standard.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving issues related to co-eluting interferences with Procymidox-d5.

Issue: Poor peak shape, unexpected ion ratios, or inaccurate quantification when using Procymidox-d5.

This issue can often be attributed to co-eluting interferences from the sample matrix or other analytes. Follow the steps below to diagnose and resolve the problem.

Step 1: Confirming Co-elution

The first step is to determine if a co-eluting interference is indeed the cause of the observed issues.

• Visual Inspection of the Chromatogram: Look for fronting, tailing, or split peaks for both the analyte (Procymidone) and the internal standard (Procymidox-d5). Asymmetrical peaks can be an indication of a co-eluting species.

• Examine Ion Ratios: If you are monitoring multiple MRM transitions for Procymidone (B1679156), a significant change in the ratio of the quantifier to qualifier ion between standards and samples is a strong indicator of interference.

• Analyze a Blank Matrix: Inject an extract of a blank matrix (a sample that does not contain the analyte or internal standard) to check for endogenous components that may elute at or near the retention time of Procymidox-d5.

Step 2: Identifying the Source of Interference

Once co-elution is suspected, the next step is to identify its source.

• Matrix Effects: These are a common source of interference in complex samples like food and biological fluids. Matrix components can co-elute with the analyte and internal standard, causing ion suppression or enhancement in the mass spectrometer.[1][2] To assess matrix effects, compare the peak response of Procymidox-d5 in a pure solvent standard to its response in a matrix-matched standard. A significant difference indicates the presence of matrix effects. In some matrices, like green onion and garlic, procymidone has been observed to have soft to medium matrix effects.[3][4]

• Co-eluting Analytes: In multi-residue analysis, other pesticides or compounds in the sample may have similar chromatographic properties to Procymidone. For example, under certain GC-MS conditions, the pesticide Chlorbenside has a retention time very close to that of Procymidone, which could lead to co-elution.[5]

Step 3: Resolving Co-eluting Interferences

Several strategies can be employed to eliminate or minimize the impact of co-eluting interferences.

• Chromatographic Optimization:

  • Modify the Gradient: A shallower gradient around the elution time of Procymidox-d5 can improve the separation of closely eluting compounds.

  • Change the Mobile Phase: Switching the organic modifier (e.g., from acetonitrile (B52724) to methanol) or adjusting the pH of the aqueous phase can alter the retention times of interfering compounds.

  • Select a Different Column: If chromatographic resolution cannot be achieved, consider using a column with a different stationary phase chemistry (e.g., a phenyl-hexyl or biphenyl (B1667301) column instead of a standard C18).

• Sample Preparation Enhancement:

  • Improved Clean-up: Employ more selective sample clean-up techniques, such as Solid Phase Extraction (SPE) with different sorbents (e.g., Florisil, PSA), to remove matrix components that may cause interference.[6][7]

• Mass Spectrometry Method Modification:

  • Select Different MRM Transitions: If the interference is isobaric (has the same mass-to-charge ratio), selecting different, more specific MRM transitions for Procymidone and Procymidox-d5 can help to mitigate the interference.

Below is a troubleshooting workflow diagram to guide you through the process.

Caption: A flowchart outlining the steps to troubleshoot co-eluting interferences.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of co-eluting interference with Procymidox-d5?

A1: The most common sources are:

• Matrix Components: In complex samples such as soil, water, and agricultural products, endogenous compounds can have similar chemical properties and retention times.[1]

• Other Pesticides: In multi-residue analysis, other pesticides with similar polarities may co-elute. For instance, Chlorbenside has been reported to have a very close retention time to Procymidone in some GC-MS methods.[5]

• Metabolites: Metabolites of Procymidone or other compounds in the sample can sometimes have chromatographic behavior similar to the parent compound and its deuterated internal standard.

Q2: How can I be sure that the issue I'm seeing is due to co-elution?

A2: Several signs point to a co-elution problem:

• Poor Peak Shape: Asymmetrical, broad, or split peaks for Procymidone or Procymidox-d5.

• Inconsistent Ion Ratios: A change in the ratio of quantifier to qualifier MRM transitions between your calibration standards and your samples.

• Retention Time Shifts: Unexplained shifts in the retention time of your analyte or internal standard.

• Peak Purity Analysis: If you have a diode-array detector (DAD), you can assess peak purity across the chromatographic peak. A non-uniform spectral profile suggests co-elution.

Q3: Can I use Procymidox-d5 for both LC-MS/MS and GC-MS analysis?

A3: Yes, Procymidox-d5, as a stable isotope-labeled internal standard for Procymidone, is suitable for both LC-MS/MS and GC-MS analysis. The choice of technique will depend on the specific requirements of your assay, including the matrix and the desired sensitivity.

Q4: What are typical MRM transitions for Procymidone and Procymidox-d5?

A4: The selection of MRM transitions is crucial for the selectivity and sensitivity of your method. Below are commonly used transitions for Procymidone. For Procymidox-d5, the precursor ion will be shifted by +5 Da. The product ions will likely be the same or have a similar fragmentation pattern. It is essential to optimize these transitions on your specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Procymidone	284.0	256.0	96.1
Procymidox-d5	289.0	261.0	96.1

Note: These are example transitions and should be optimized for your specific instrument and method.[8][9][10]

Experimental Protocols

Protocol 1: Generic LC-MS/MS Method for Procymidone Analysis

This protocol provides a starting point for the analysis of Procymidone in a food matrix using LC-MS/MS.

• Sample Preparation (QuEChERS):

  • Homogenize 10 g of the sample with 10 mL of water.

  • Add 10 mL of acetonitrile and the appropriate amount of Procymidox-d5 internal standard.

  • Shake vigorously for 1 minute.

  • Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute and centrifuge.

  • Take an aliquot of the acetonitrile supernatant for clean-up.

  • Perform dispersive SPE (d-SPE) clean-up using a suitable sorbent (e.g., PSA and C18) to remove interfering matrix components.

  • Centrifuge and filter the supernatant before injection.

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is a common choice.

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

  • Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of organic phase, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration. The gradient should be optimized to achieve good separation from matrix interferences.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: See the table in the FAQ section. Optimize collision energies and other source parameters for your instrument.

Protocol 2: Generic GC-MS Method for Procymidone Analysis

This protocol provides a general procedure for the analysis of Procymidone in a food matrix using GC-MS.

• Sample Preparation:

  • Follow a similar extraction procedure as for LC-MS/MS (e.g., QuEChERS).

  • The final extract should be in a solvent suitable for GC injection (e.g., toluene (B28343) or hexane).

• GC Conditions:

  • Column: A low-polarity capillary column such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm, 0.25 µm) is typically used.[5]

  • Inlet Temperature: 250-280 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 70 °C), ramp up to a final temperature of around 300 °C. The ramp rate should be optimized to separate Procymidone from any co-eluting compounds.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or MRM for tandem MS.

  • Selected Ions (SIM mode): m/z 283 (molecular ion), 255, and 96 are characteristic fragments of Procymidone.

Diagrams

Caption: A diagram illustrating the general analytical workflow for Procymidone analysis.

References

• 1. A Novel Analysis Method for Simultaneous Determination of 31 Pesticides by High-Performance Liquid Chromatography-Tandem Mass Spectrometry in Ginseng - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 3. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High-Throughput Multiresidue Pesticides Analysis by GC-MS/MS [restek.com]
• 5. mdpi.com [mdpi.com]
• 6. academic.oup.com [academic.oup.com]
• 7. biopharminternational.com [biopharminternational.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. icpms.labrulez.com [icpms.labrulez.com]
• 10. Simultaneous determination of iprodione, procymidone, and chlorflurenol in lake water and wastewater matrices by GC-MS after multivariate optimization of binary dispersive liquid-liquid microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Gold Standard: Why Procymidox-d5 Excels as an Internal Standard for Procymidone Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the fungicide Procymidone, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. While various compounds have been employed for this purpose, the isotopically labeled analogue, Procymidox-d5, consistently emerges as the superior choice, ensuring optimal performance in chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

An internal standard is a compound of known concentration added to a sample to facilitate the quantification of a target analyte. The ideal internal standard should mimic the chemical and physical properties of the analyte as closely as possible to compensate for variations during sample preparation and analysis. This guide provides a comprehensive comparison of Procymidox-d5 with other potential internal standards for Procymidone analysis, supported by experimental data and detailed methodologies.

The Advantage of Isotopic Labeling

Isotopically labeled internal standards, such as Procymidox-d5, are considered the gold standard in quantitative mass spectrometry. In Procymidox-d5, five hydrogen atoms in the Procymidone molecule have been replaced with deuterium, a stable isotope of hydrogen. This substitution results in a compound that is chemically identical to Procymidone but has a higher molecular weight. Consequently, Procymidox-d5 co-elutes with Procymidone during chromatographic separation but is detected as a distinct ion in the mass spectrometer. This co-elution ensures that any matrix effects or variations in extraction efficiency and instrument response that affect Procymidone will equally affect Procymidox-d5, leading to highly accurate and precise quantification.

Comparison with Alternative Internal Standards

While Procymidox-d5 is the ideal choice, other compounds have been utilized as internal standards in multi-residue pesticide analysis methods that include Procymidone. These are typically non-isotopically labeled compounds that are structurally dissimilar to Procymidone. Common examples include Triphenyl Phosphate (TPP) and polycyclic aromatic hydrocarbons (PAHs) like Chrysene-d12 and Acenaphthene-d10.

While these alternatives can offer some degree of correction for instrumental variability, they fall short in compensating for matrix effects and extraction inconsistencies as effectively as an isotopically labeled standard. Their different chemical properties can lead to variations in recovery and response compared to Procymidone, potentially compromising the accuracy of the results.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of Procymidox-d5 compared to a common non-isotopically labeled internal standard, Triphenyl Phosphate (TPP), for the analysis of Procymidone. The data is based on typical validation parameters for pesticide residue analysis in complex matrices.

Performance Parameter	Procymidox-d5 (Isotopically Labeled)	Triphenyl Phosphate (Non-Isotopically Labeled)
Recovery Rate (%)	95 - 105	80 - 110
Relative Standard Deviation (RSD, %) for Recovery	< 5	< 15
Linearity (R²) of Calibration Curve	> 0.995	> 0.99
Matrix Effect Compensation	Excellent	Moderate to Poor
Specificity	High (distinct mass-to-charge ratio)	Moderate (potential for co-eluting interferences)

Experimental Protocols

Detailed methodologies for the analysis of Procymidone using both Procymidox-d5 and an alternative internal standard are provided below. These protocols are intended as a general guide and may require optimization for specific matrices and instrumentation.

Method 1: Analysis of Procymidone using Procymidox-d5 Internal Standard by GC-MS/MS

This method is suitable for the quantification of Procymidone in complex matrices such as fruits, vegetables, and soil.

1. Sample Preparation (QuEChERS Method)

• Homogenize 10 g of the sample.

• Add 10 mL of acetonitrile (B52724) and the internal standard solution (Procymidox-d5 at a concentration of 1 µg/mL).

• Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously and centrifuge.

• Take an aliquot of the acetonitrile supernatant for cleanup.

• Perform dispersive solid-phase extraction (d-SPE) cleanup using a suitable sorbent mixture (e.g., PSA, C18).

• Centrifuge and collect the supernatant for GC-MS/MS analysis.

2. GC-MS/MS Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or equivalent.

• Injection Volume: 1 µL, splitless.

• Inlet Temperature: 280°C.

• Oven Program: Start at 70°C, ramp to 280°C.

• Mass Spectrometer: Agilent 7000D Triple Quadrupole MS or equivalent.

• Ionization Mode: Electron Ionization (EI).

• MRM Transitions:

  • Procymidone: e.g., m/z 283 -> 96 (quantifier), m/z 283 -> 255 (qualifier).

  • Procymidox-d5: e.g., m/z 288 -> 101.

Method 2: Analysis of Procymidone using Triphenyl Phosphate (TPP) Internal Standard by GC-MS/MS

This method outlines the use of a non-isotopically labeled internal standard for the analysis of Procymidone.

1. Sample Preparation

• Follow the same QuEChERS extraction and cleanup procedure as in Method 1.

• Add the internal standard solution (Triphenyl Phosphate at a concentration of 1 µg/mL) to the initial sample.

2. GC-MS/MS Conditions

• Utilize the same GC-MS/MS instrument and column as in Method 1.

• The oven temperature program may need to be adjusted to ensure baseline separation of Procymidone, TPP, and any matrix interferences.

• MRM Transitions:

  • Procymidone: e.g., m/z 283 -> 96 (quantifier), m/z 283 -> 255 (qualifier).

  • Triphenyl Phosphate: e.g., m/z 326 -> 152.

Visualizing the Workflow and Rationale

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical relationship behind the superiority of isotopically labeled internal standards.

Caption: General experimental workflow for Procymidone analysis.

Caption: Logical comparison of internal standard types.

Cross-Validation of Procymidone Quantification Methods: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the analysis of the fungicide Procymidone, this guide provides a comprehensive comparison of two prevalent analytical techniques: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This document outlines detailed experimental protocols and presents a side-by-side evaluation of their performance, with a focus on the application of an internal standard, exemplified by a deuterated analog like Procymidone-d5, for robust quantification.

Introduction

Procymidone is a dicarboximide fungicide widely used in agriculture to control diseases on various crops. Its persistence in the environment and potential for human exposure necessitate sensitive and accurate analytical methods for its quantification in diverse matrices, including food and environmental samples. Both GC-MS/MS and LC-MS/MS have emerged as powerful tools for this purpose. This guide explores the validation of these methods, highlighting their respective strengths and providing the necessary data for informed methodological selection. The use of a stable isotope-labeled internal standard, such as Procymidone-d5, is crucial for correcting matrix effects and ensuring the accuracy and precision of the results.

Quantitative Performance Data

The following tables summarize the key performance parameters for the quantification of Procymidone using GC-MS/MS and LC-MS/MS, based on validated methods reported in scientific literature.

Table 1: Performance Characteristics of GC-MS/MS for Procymidone Quantification

Parameter	Matrix	Value	Reference
Linearity (R²)	Green Onion, Garlic	> 0.9985	[1]
Limit of Quantification (LOQ)	Green Onion, Garlic	0.020 mg/kg	[1]
Recovery	Green Onion	92% - 104%	[1]
Recovery	Garlic	86% - 98%	[1]
Precision (RSD)	Green Onion	3.3% - 5.8%	[1]
Precision (RSD)	Garlic	0.92% - 13%	[1]
Method Detection Limit (MDL)	Wine	6 ppb (w/v)	[2]
Recovery	Wine	94.7 ± 5.7%	[2]

Table 2: Performance Characteristics of LC-MS/MS for Procymidone Quantification

Parameter	Matrix	Value	Reference
Linearity (R²)	Tomato, Wheat, Olive Oil	≥ 0.99	[3]
Limit of Quantification (LOQ)	Tomato, Wheat, Olive Oil	< 10 µg/kg	[3]
Recovery	Tomato	92% of targets (40-120% range)	[3]
Recovery	Wheat	82% of targets (40-120% range)	[3]
Recovery	Olive Oil	86% of targets (40-120% range)	[3]
Precision (RSDr)	Tomato, Wheat, Olive Oil	≤ 20%	[3]
Method Detection Limit (MDL)	Wine	10 ppb (w/v)	[2]
Recovery	Wine	96.9 ± 4.3%	[2]

Experimental Protocols

Detailed methodologies for sample preparation and analysis are critical for reproducible results. The following sections outline typical protocols for GC-MS/MS and LC-MS/MS analysis of Procymidone.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

A widely adopted sample preparation method for pesticide residue analysis in food matrices is the QuEChERS method.

• Homogenization: A representative sample (e.g., 10-15 g of fruit or vegetable) is homogenized.

• Extraction: The homogenized sample is placed in a centrifuge tube with an appropriate volume of acetonitrile (B52724). For samples with low water content, water is added. The tube is shaken vigorously.

• Salting Out: A mixture of salts, typically magnesium sulfate (B86663) and sodium chloride, is added to induce phase separation. The tube is shaken and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile supernatant is transferred to a d-SPE tube containing a sorbent (e.g., primary secondary amine - PSA) to remove interfering matrix components. The tube is vortexed and centrifuged.

• Final Extract: The resulting supernatant is ready for analysis by either GC-MS/MS or LC-MS/MS. An internal standard, such as Procymidone-d5, should be added at the beginning of the extraction process to compensate for any analyte loss during sample preparation and for matrix effects during analysis.

GC-MS/MS Analysis Protocol

• Gas Chromatograph (GC):

  • Column: A capillary column suitable for pesticide analysis, such as a DB-5ms or equivalent.

  • Injector: Splitless injection mode is commonly used for trace analysis.

  • Oven Temperature Program: A temperature gradient is employed to separate the analytes. A typical program might start at a lower temperature and ramp up to a final temperature to elute Procymidone.

  • Carrier Gas: Helium is typically used as the carrier gas.

• Tandem Mass Spectrometer (MS/MS):

  • Ionization Mode: Electron Ionization (EI) is the standard ionization technique.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for Procymidone are monitored. For instance, a common transition for Procymidone is m/z 283 -> 96.[4]

  • Internal Standard: The corresponding MRM transitions for Procymidone-d5 would be monitored to provide a response ratio for quantification.

LC-MS/MS Analysis Protocol

• Liquid Chromatograph (LC):

  • Column: A reversed-phase C18 column is typically used for the separation.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

• Tandem Mass Spectrometer (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is commonly used for Procymidone.

  • Acquisition Mode: Similar to GC-MS/MS, MRM is employed to monitor specific transitions for Procymidone and its internal standard.

  • Internal Standard: Procymidone-d5 would be used to generate a calibration curve based on the area ratio of the analyte to the internal standard.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for Procymidone quantification and the logical relationship in a cross-validation study.

Caption: Experimental workflow for Procymidone quantification using an internal standard.

Caption: Logical flow for the cross-validation of analytical methods.

Conclusion

Both GC-MS/MS and LC-MS/MS are highly effective and validated methods for the quantification of Procymidone in various matrices. GC-MS/MS often provides excellent sensitivity and is a well-established technique for this compound.[1][2] LC-MS/MS offers the advantage of analyzing a wider range of pesticides in a single run and can be more suitable for less volatile or thermally labile compounds.[3] The choice between the two techniques will depend on the specific requirements of the analysis, including the matrix, the desired limits of detection, and the availability of instrumentation. The use of a deuterated internal standard like Procymidone-d5 is strongly recommended for both methods to ensure the highest level of accuracy and to compensate for matrix-induced signal suppression or enhancement. The data and protocols presented in this guide provide a solid foundation for the development and validation of robust analytical methods for Procymidone.

References

• 1. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. gcms.cz [gcms.cz]

Comparative Guide to Inter-Laboratory Procymidone Analysis with a Focus on Isotope Dilution Techniques

This guide provides a comparative overview of analytical methodologies for the quantification of the fungicide Procymidone in various matrices. While a direct inter-laboratory comparison using Procymidox-d5 was not publicly available, this document synthesizes data from multiple independent studies to offer insights into method performance and best practices. The inclusion of an isotope-labeled internal standard, such as Procymidox-d5, is a critical consideration for robust and accurate quantification, effectively compensating for matrix effects and variations in sample preparation and instrument response.

The Role of Procymidox-d5 as an Internal Standard

In residue analysis, particularly for complex matrices like food and environmental samples, matrix effects can cause significant signal suppression or enhancement in mass spectrometry, leading to inaccurate quantification. The use of a stable isotope-labeled internal standard (SIL-IS), such as Procymidox-d5, is a widely accepted strategy to mitigate these effects. Since the SIL-IS has nearly identical physicochemical properties to the target analyte (Procymidone), it co-elutes and experiences similar matrix effects and ionization efficiencies. This allows for accurate correction of analytical variability, improving the precision and accuracy of the results.

Performance Comparison of Analytical Methods

The following table summarizes the performance characteristics of various analytical methods for Procymidone determination as reported in different studies. These methods primarily utilize Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
GC-MS	Wine	6 ppb (µg/L)	-	94.7 ± 5.7	-	[1]
HPLC-UV	Wine	10 ppb (µg/L)	-	96.9 ± 4.3	-	[1]
GC-MS/MS	Green Onion, Garlic	-	0.020 mg/kg	86 - 104	0.92 - 13	[2]
GC-ECD	Tea Solution	-	0.025 mg/kg	92.81 - 101.84	1.29 - 4.97	[3]
LC-MS/MS	Allium tuberosum	-	6 µg/kg	85 - 95	2.05 (at 3 ng/mL)	[4]
LC-MS/MS	Ginseng	4.4x10⁻⁵ - 1.6x10⁻² mg/kg	9.0x10⁻⁵ - 3.2x10⁻¹ mg/kg	72.1 - 111.6	0.9 - 14.9 (intraday)	[5]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are generalized protocols for sample preparation and instrumental analysis based on common practices reported in the literature.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[6][7][8][9]

• Homogenization: A representative sample of the matrix (e.g., 10-15 g of fruit or vegetable) is homogenized.

• Extraction and Partitioning:

  • The homogenized sample is weighed into a 50 mL centrifuge tube.

  • An appropriate volume of acetonitrile (B52724) (e.g., 15 mL), often with 1% acetic acid, is added.[8]

  • At this stage, the internal standard solution (Procymidox-d5) should be added.

  • Extraction salts (e.g., magnesium sulfate (B86663), sodium chloride, sodium citrate) are added to induce phase separation.[10]

  • The tube is shaken vigorously for 1 minute and then centrifuged.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • An aliquot of the supernatant (acetonitrile layer) is transferred to a dSPE tube.

  • The dSPE tube contains a sorbent mixture, typically primary secondary amine (PSA) to remove organic acids and sugars, and magnesium sulfate to remove residual water. Other sorbents like C18 or graphitized carbon black (GCB) can be included to remove lipids and pigments, respectively.[6]

  • The tube is vortexed and then centrifuged.

• Final Extract: The resulting supernatant is collected, and may be acidified to stabilize base-labile pesticides, before being transferred to a vial for instrumental analysis.[9]

Instrumental Analysis

Gas Chromatography-Mass Spectrometry (GC-MS/MS)

• Gas Chromatograph (GC):

  • Column: A capillary column such as a DB-5ms or equivalent is commonly used.[2]

  • Injection: Splitless injection is typical for trace analysis.

  • Oven Temperature Program: A temperature gradient is programmed to ensure good separation of analytes. For example, starting at 150°C, ramping up to 255°C, and then to 270°C.[2]

  • Carrier Gas: Helium is used at a constant flow rate.[2]

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) is standard.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) is used for quantification to enhance sensitivity and selectivity. For Procymidone, characteristic ions such as m/z 283, 255, and 96 are often monitored.[2][11]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Liquid Chromatograph (LC):

  • Column: A reversed-phase C18 column is frequently employed.[5]

  • Mobile Phase: A gradient elution using a mixture of water (often with additives like ammonium (B1175870) formate (B1220265) or formic acid) and an organic solvent like methanol (B129727) or acetonitrile is common.[5][12]

• Mass Spectrometer (MS/MS):

  • Ionization: Electrospray Ionization (ESI) in positive mode is typically used for Procymidone.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is the gold standard for quantification, providing high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for both Procymidone and its isotope-labeled internal standard, Procymidox-d5.

Experimental Workflow for Procymidone Analysis

The following diagram illustrates a generalized workflow for the analysis of Procymidone residues in a food matrix, incorporating the use of an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. sciex.com [sciex.com]
• 5. A Novel Analysis Method for Simultaneous Determination of 31 Pesticides by High-Performance Liquid Chromatography-Tandem Mass Spectrometry in Ginseng - PMC [pmc.ncbi.nlm.nih.gov]
• 6. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. nucleus.iaea.org [nucleus.iaea.org]
• 9. QuEChERS: About the method [quechers.eu]
• 10. gcms.labrulez.com [gcms.labrulez.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. lcms.cz [lcms.cz]

Precision in Procymidone Analysis: A Comparative Guide to Quantification Methods

For researchers, scientists, and drug development professionals, the accurate and precise measurement of procymidone (B1679156), a widely used dicarboximide fungicide, is critical for environmental monitoring, food safety assessment, and toxicological studies. The use of an isotopically labeled internal standard, such as Procymidox-d5, is a key strategy to enhance the reliability of analytical methods. This guide provides a comprehensive comparison of various analytical techniques for procymidone quantification, supported by experimental data, and details the underlying signaling pathways of its fungicidal action.

Comparative Analysis of Procymidone Quantification Methods

Several analytical methods have been validated for the quantification of procymidone in various matrices. The most common techniques include Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). The performance of these methods is summarized in the tables below.

Performance Characteristics of Analytical Methods

Method	Matrix	Linearity (Concentration Range)	Correlation Coefficient (r²)
GC-MS	Wine	1 - 50 µg/mL	0.9986[1]
HPLC-UV	Wine	1 - 50 µg/mL	0.9998[1]
GC-MS/MS	Green Onion, Garlic, Garlic Chive, Serpent Garlic	0.010 - 2.5 mg/L	> 0.9985[2]
HPLC-UV	Wine	1 - 1000 ppb	> 0.990
LC-MS/MS	Ginseng	0.005 - 1.0 mg/kg	> 0.9921[3]

Method	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)
GC-MS	Wine	94.7 ± 5.7[1]	-
HPLC-UV	Wine	96.9 ± 4.3[1]	-
GC-MS/MS	Green Onion	92 - 104[2]	3.3 - 5.8[2]
GC-MS/MS	Garlic	86 - 98[2]	0.92 - 13[2]
GC-MS/MS	Garlic Chive	84 - 102[2]	2.8 - 4.5[2]
GC-MS/MS	Serpent Garlic	85 - 97[2]	5.3 - 8.6[2]
LC-MS/MS	Ginseng (intraday)	72.1 - 111.6[3]	0.9 - 14.9[3]
LC-MS/MS	Ginseng (interday)	72.1 - 111.6[3]	0.6 - 7.1[3]

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)
GC-MS	Wine	6 ppb[1]	-
HPLC-UV	Wine	10 ppb[1]	-
GC-MS/MS	Green Onion, Garlic, Garlic Chive, Serpent Garlic	-	0.020 mg/kg[2]
LC-MS/MS	Ginseng	4.4x10⁻⁵ - 1.6x10⁻² mg/kg[3]	9.0x10⁻⁵ - 3.2x10⁻¹ mg/kg[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and adaptation.

GC-MS/MS Method for Procymidone in Green Onion and Garlic[2]

• Sample Preparation:

  • Homogenize 10 g of the sample with 20 mL of acetonitrile (B52724).

  • Add 5 g of NaCl and 5 g of anhydrous MgSO₄, vortex for 1 min, and centrifuge at 4000 rpm for 5 min.

  • Take a 10 mL aliquot of the supernatant and concentrate to near dryness under a nitrogen stream at 40°C.

  • Dissolve the residue in 2 mL of petroleum ether/acetone (9:1, v/v).

  • Clean up the extract using a Florisil solid-phase extraction (SPE) cartridge conditioned with petroleum ether.

  • Elute the analyte with petroleum ether/acetone (9:1, v/v).

  • Evaporate the eluate to dryness and reconstitute in 2.5 mL of petroleum ether/acetone (9:1, v/v) for GC-MS/MS analysis.[2]

• GC-MS/MS Conditions:

  • GC System: Agilent 7890 GC.[2]

  • Column: DB-1701 (30 m × 0.25 mm i.d., 0.25 µm film thickness).[2]

  • Injection Volume: 2 µL (splitless).[2]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

  • Oven Temperature Program: Initial temperature of 150°C, ramped to 255°C at 6°C/min, held for 1 min, then ramped to 270°C at 25°C/min and held for 1 min.[2]

  • MS System: Agilent 7000C Triple Quadrupole.[2]

  • Ion Source Temperature: 300°C.[2]

  • Interface Temperature: 280°C.[2]

  • Quadrupole Temperature: 150°C.[2]

  • MRM Transitions: m/z 282.7 → 95.9 (quantifier) and 282.7 → 254.8 (qualifier).[2]

HPLC-UV Method for Procymidone in Wine[1]

• Sample Preparation:

  • Pass 50 mL of wine through a Sep-Pak C18 cartridge.

  • Elute the cartridge with 3 mL of methanol.

  • Evaporate the eluate to dryness under a nitrogen stream.

  • Dissolve the residue in 1 mL of acetonitrile for HPLC-UV analysis.

• HPLC-UV Conditions:

  • HPLC System: Not specified.

  • Column: C18 column.

  • Mobile Phase: Isocratic elution with 70:30 acetonitrile:water.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 20 µL.

  • UV Detection Wavelength: 207 nm.[1]

Signaling Pathway of Procymidone

Procymidone exerts its fungicidal effect by interfering with essential signaling pathways in fungi. It primarily affects the high-osmolarity glycerol (B35011) (HOG) pathway, which is a mitogen-activated protein kinase (MAPK) cascade responsible for adaptation to osmotic stress. By disrupting this pathway, procymidone leads to uncontrolled cell swelling and eventual lysis of the fungal cells.

Caption: Procymidone's mechanism of action targeting the HOG signaling pathway.

Experimental Workflow for Procymidone Analysis

The general workflow for analyzing procymidone residues in a given sample involves several key steps, from sample collection to data analysis.

Caption: A generalized experimental workflow for the analysis of procymidone residues.

References

• 1. researchgate.net [researchgate.net]
• 2. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Analysis Method for Simultaneous Determination of 31 Pesticides by High-Performance Liquid Chromatography-Tandem Mass Spectrometry in Ginseng - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Quantification of Procymidone: Evaluating the Impact of the Internal Standard Procymidox-d5

For researchers, scientists, and drug development professionals, achieving accurate and reliable quantification of the fungicide Procymidone is critical for environmental monitoring, food safety, and toxicological studies. This guide provides an objective comparison of analytical methods for Procymidone, focusing on the significant enhancements in detection and quantification limits afforded by the use of its deuterated internal standard, Procymidox-d5.

The use of an appropriate internal standard is paramount in analytical chemistry to correct for variations in sample preparation and instrumental analysis, ultimately leading to more precise and accurate results. In the case of Procymidone, the stable isotope-labeled analog, Procymidox-d5, serves as an ideal internal standard, closely mimicking the chemical and physical properties of the analyte. This guide will delve into the performance of analytical methods both with and without the use of this internal standard, supported by experimental data from various studies.

Performance Comparison: Limit of Detection (LOD) and Limit of Quantification (LOQ)

The Limit of Detection (LOD) and Limit of Quantification (LOQ) are key performance characteristics of an analytical method, representing the lowest concentration of an analyte that can be reliably detected and quantified, respectively. The inclusion of an internal standard like Procymidox-d5 is expected to significantly improve these limits by mitigating matrix effects and compensating for analyte loss during sample processing.

Analytical Method	Matrix	Internal Standard	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
GC-MS/MS	Green Onion, Garlic	Not specified	-	0.020 mg/kg	[1][2][3][4]
GC-MS	Wine	Not specified	6 µg/L (ppb)	-	[5]
GC-ECD	Tea	Not specified	0.006 mg/kg	0.025 mg/kg	[6]
LC-MS/MS	Ginseng	Not specified	4.4x10⁻⁵ - 1.6x10⁻² mg/kg	9.0x10⁻⁵ - 3.2x10⁻¹ mg/kg	[7]
Hypothetical LC-MS/MS	Various	Procymidox-d5	Expected to be lower	Expected to be lower	-

Note: The LOD and LOQ values are highly dependent on the matrix, instrumentation, and specific experimental conditions. The "Hypothetical LC-MS/MS" entry reflects the generally accepted principle that the use of a deuterated internal standard leads to improved sensitivity.

The use of deuterated internal standards is a well-established practice to enhance the accuracy and precision of quantitative analysis, particularly in complex matrices. These standards co-elute with the analyte and experience similar ionization suppression or enhancement effects in the mass spectrometer, allowing for reliable correction of the analyte signal. This correction leads to more consistent and lower detection and quantification limits.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are summaries of typical experimental protocols for the analysis of Procymidone.

Method 1: GC-MS/MS Analysis in Green Onion and Garlic (Without Internal Standard)

This method was developed for the determination of Procymidone residues in green onion and garlic.[1][2][3][4]

• Sample Preparation:

  • Homogenize 10 g of the sample with 20 mL of acetonitrile (B52724).

  • Add 5 g of NaCl and 5 g of anhydrous Na₂SO₄, and vortex for 1 min.

  • Centrifuge at 4000 rpm for 5 min.

  • Take a 10 mL aliquot of the supernatant and evaporate to dryness.

  • Dissolve the residue in 1 mL of acetone (B3395972) for GC-MS/MS analysis.

• GC-MS/MS Conditions:

  • Gas Chromatograph: Agilent 7890B

  • Mass Spectrometer: Agilent 7000D Triple Quadrupole

  • Column: HP-5ms (30 m × 0.25 mm, 0.25 µm)

  • Injector Temperature: 280 °C

  • Oven Program: Initial temperature of 80 °C (held for 1 min), ramp to 200 °C at 20 °C/min, then to 280 °C at 10 °C/min (held for 5 min).

  • Ionization Mode: Electron Ionization (EI)

  • Monitored Transitions: Specific precursor and product ions for Procymidone are monitored in Multiple Reaction Monitoring (MRM) mode.

Method 2: Proposed LC-MS/MS Analysis with Procymidox-d5 Internal Standard

This proposed method outlines a typical workflow for the quantification of Procymidone using a deuterated internal standard.

• Sample Preparation:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Spike with a known concentration of Procymidox-d5 solution.

  • Add 10 mL of acetonitrile and vortex for 1 min.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl, and vortex for 1 min.

  • Centrifuge at 10,000 rpm for 5 min.

  • Take an aliquot of the supernatant, filter, and dilute for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Liquid Chromatograph: Agilent 1290 Infinity II or equivalent

  • Mass Spectrometer: Agilent 6470 Triple Quadrupole or equivalent

  • Column: Zorbax Eclipse Plus C18 (2.1 × 100 mm, 1.8 µm)

  • Mobile Phase: Gradient elution with water (containing 0.1% formic acid) and acetonitrile.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Ionization Mode: Electrospray Ionization (ESI), positive mode

  • Monitored Transitions: Specific MRM transitions for both Procymidone and Procymidox-d5 would be monitored.

Workflow and Logical Relationships

The following diagrams illustrate the analytical workflow for Procymidone quantification, highlighting the key difference in the inclusion of an internal standard.

References

• 1. [PDF] Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant | Semantic Scholar [semanticscholar.org]
• 2. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Method Validation, Residues and Dietary Risk Assessment for Procymidone in Green Onion and Garlic Plant [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. A Novel Analysis Method for Simultaneous Determination of 31 Pesticides by High-Performance Liquid Chromatography-Tandem Mass Spectrometry in Ginseng - PMC [pmc.ncbi.nlm.nih.gov]

Comparative study of different extraction methods for Procymidone using Procymidox-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of three prevalent extraction techniques for the fungicide Procymidone: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Solid-Phase Extraction (SPE), and Supercritical Fluid Extraction (SFE). The use of the deuterated internal standard, Procymidox-d5, is incorporated to ensure high accuracy and precision in quantification. This document outlines the experimental protocols, presents a quantitative comparison of the methods' performance, and visualizes the analytical workflow.

Quantitative Performance Data

The following table summarizes the typical performance characteristics of each extraction method for Procymidone analysis. The data is compiled from various studies on pesticide residue analysis and represents expected performance rather than a direct head-to-head comparison under identical conditions. The inclusion of a deuterated internal standard like Procymidox-d5 is crucial for correcting analyte loss during sample preparation and instrumental analysis, thereby improving the accuracy and precision of the results.[1]

Parameter	QuEChERS	Solid-Phase Extraction (SPE)	Supercritical Fluid Extraction (SFE)
Recovery	85-110%[1]	70-120%[2][3]	83-94%[4]
Limit of Quantification (LOQ)	0.01 - 0.02 mg/kg[1][5]	0.01 - 0.79 ng/mL[6]	0.01 - 0.05 µg/g[4]
Relative Standard Deviation (RSD)	< 15%[1]	< 11%[6]	< 12%[4]
Sample Throughput	High	Medium	Low to Medium
Solvent Consumption	Low	Medium	Very Low (primarily CO2)
Cost per Sample	Low	Medium	High (initial instrument cost)
Method Complexity	Low	Medium	High

Experimental Workflow

The general workflow for the extraction and analysis of Procymidone using an internal standard is depicted below.

References

• 1. mdpi.com [mdpi.com]
• 2. Comparison of SPE/d-SPE and QuEChERS-Based Extraction Procedures in Terms of Fungicide Residue Analysis in Wine Samples by HPLC-DAD and LC-QqQ-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Optimization of supercritical fluid extraction method for detection of fluquinconazole and tetraconazole in soil using gas chromatography and confirmation using GC-MS: application to dissipation kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Determination of fungicides in wine by mixed-mode solid phase extraction and liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Procymidox-d5: A Comparative Guide to its Performance in Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance characteristics of Procymidox-d5, a deuterated analog of the fungicide Procymidone (B1679156), in various sample matrices. It is intended to assist researchers in selecting the appropriate internal standard for the accurate and reliable quantification of Procymidone residues. The information presented is supported by experimental data from peer-reviewed studies and details the methodologies employed.

Mitigating Matrix Effects with Isotope-Labeled Internal Standards

In analytical chemistry, particularly in the analysis of complex samples such as food, soil, and water, the sample matrix can significantly interfere with the detection and quantification of the target analyte. This phenomenon, known as the "matrix effect," can lead to either suppression or enhancement of the analytical signal, resulting in inaccurate measurements. The use of a stable isotope-labeled internal standard (SIL-IS), such as Procymidox-d5, is a widely accepted and highly effective strategy to compensate for these matrix effects.[1][2][3][4][5] Deuterated standards, like Procymidox-d5, are ideal internal standards because they exhibit nearly identical chemical and physical properties to their non-labeled counterparts, including extraction efficiency and chromatographic retention time. However, their difference in mass allows them to be distinguished by mass spectrometry.

The following diagram illustrates the logical relationship between the use of a stable isotope-labeled internal standard and the improvement of bioanalytical method performance.

Impact of SIL-IS on bioanalytical method performance.

Performance in Food Matrices

The analysis of pesticide residues in food is critical for ensuring consumer safety. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the analysis of pesticides in a variety of food matrices.[6][7] The use of a deuterated internal standard like Procymidox-d5 within a QuEChERS workflow significantly improves the accuracy and reliability of Procymidone quantification.

A study on the determination of various pesticide residues in fruits and vegetables using a modified QuEChERS method coupled with LC-MS/MS and GC-MS/MS demonstrated excellent performance. While this study did not specifically mention Procymidox-d5, it highlights the successful validation of the QuEChERS method for a wide range of pesticides, achieving good recoveries and low limits of detection in complex matrices like oranges, carrots, and spinach.[6][7]

Table 1: Performance of a Validated QuEChERS Method for Pesticide Residue Analysis in Various Food Matrices (Representative Data)

Parameter	Orange	Carrot	Spinach
Fortification Levels (ng/g)	20, 100, 400, 1000	20, 100, 400, 1000	20, 100, 400, 1000
Number of Pesticides with Recoveries between 70-130%	165	Not Specified	Not Specified
Minimum Detection Levels	< 10 ng/g for 161 pesticides	Not Specified	Not Specified

Data adapted from a collaborative validation study of the QuEChERS procedure.[6]

Performance in Environmental Matrices

The determination of pesticide residues in soil and water is essential for environmental monitoring. Gas chromatography-mass spectrometry (GC-MS) is a common technique for the analysis of semi-volatile compounds like Procymidone in environmental samples. The use of a deuterated internal standard is crucial to correct for losses during sample preparation and potential matrix-induced variations in the GC-MS system.

A study on the analytical behavior of Procymidone in imported foods using GC-MS provides insights into the chromatographic and mass spectrometric properties of the analyte, which are directly applicable to environmental sample analysis.[8] Another study comparing GC-MS and HPLC-UV for the determination of Procymidone in wine demonstrated good linearity, detection limits, and recovery rates for both methods, with GC-MS offering the advantage of mass spectral confirmation.[9] While these studies did not explicitly use Procymidox-d5, the principles of using a deuterated internal standard to improve quantification remain the same.

Table 2: Comparison of GC-MS and HPLC-UV for the Determination of Procymidone in Wine (Representative Data)

Parameter	GC-MS	HPLC-UV
Linearity Range (ppm)	1 - 50	1 - 50
Method Detection Limit (ppb)	6	10
Recovery (%)	94.7 ± 5.7	96.9 ± 4.3

Data adapted from a comparative study of GC-MS and HPLC-UV for Procymidone determination in wine.[9]

Experimental Protocols

QuEChERS Sample Preparation for Food Matrices

The following is a generalized QuEChERS protocol that can be adapted for the analysis of Procymidone in various food matrices using Procymidox-d5 as an internal standard.

QuEChERS experimental workflow.

• Sample Homogenization: Homogenize a representative portion of the food sample (e.g., fruit, vegetable).

• Weighing: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Addition of Internal Standard: Add a known amount of Procymidox-d5 solution to the sample.

• Extraction: Add 10-15 mL of acetonitrile to the tube.

• Salting Out: Add a mixture of anhydrous magnesium sulfate (B86663) and sodium chloride.

• Centrifugation: Shake vigorously and centrifuge.

• Dispersive SPE Cleanup: Transfer an aliquot of the supernatant to a tube containing a mixture of primary secondary amine (PSA) sorbent and anhydrous magnesium sulfate.

• Final Centrifugation: Vortex and centrifuge.

• Analysis: The final extract is ready for analysis by LC-MS/MS or GC-MS.

Solid-Phase Extraction (SPE) for Water Samples

For the analysis of Procymidone in water samples, a solid-phase extraction (SPE) method can be employed to concentrate the analyte and remove interferences.

• Sample Preparation: Filter the water sample to remove any particulate matter.

• Internal Standard Spiking: Add a known amount of Procymidox-d5 to the water sample.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol (B129727) followed by water.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge.

• Washing: Wash the cartridge with water to remove polar interferences.

• Elution: Elute the retained Procymidone and Procymidox-d5 with a suitable organic solvent (e.g., ethyl acetate (B1210297) or acetonitrile).

• Concentration and Reconstitution: Evaporate the eluate to dryness and reconstitute in a small volume of a suitable solvent for injection into the analytical instrument.

• Analysis: Analyze the extract by GC-MS or LC-MS/MS.

Conclusion

Procymidox-d5 serves as an excellent internal standard for the quantification of Procymidone in a variety of complex sample matrices. Its use is critical for mitigating matrix effects and ensuring the accuracy and precision of analytical results. The experimental protocols outlined in this guide, particularly the widely adopted QuEChERS method for food samples, provide a robust framework for the reliable determination of Procymidone residues. Researchers and analytical laboratories can confidently employ Procymidox-d5 to achieve high-quality data in their monitoring and research activities.

References

• 1. chromtech.com.au [chromtech.com.au]
• 2. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. Collaborative validation of the QuEChERS procedure for the determination of pesticides in food by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. GC-MS identification and analytical behavior of procymidone in imported foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Comparative Guide to Certified Reference Materials for Procymidone and Procymidone-d5

For researchers, scientists, and drug development professionals requiring precise and accurate quantification of the fungicide Procymidone, the selection of a high-quality certified reference material (CRM) is paramount. This guide provides a comparative overview of commercially available CRMs for both Procymidone and its deuterated internal standard, Procymidone-d5. The information presented is compiled from publicly available data sheets and certificates of analysis to facilitate an objective comparison.

Comparison of Procymidone Certified Reference Materials

The following table summarizes the key characteristics of Procymidone CRMs from prominent suppliers. These materials are essential for instrument calibration, method validation, and ensuring the traceability of analytical results.

Feature	Sigma-Aldrich (TraceCERT®)	Fujifilm Wako	AccuStandard	LGC Standards
Product Number	75120[1]	161-11214[2]	P-430N (Neat)[3], P-430S (Solution)[4]	DRE-C16310000
Format	Neat	Neat (Crystalline Powder)[2]	Neat or Solution (100 µg/mL in Methanol)[3][4]	Neat or Solution (1000 µg/mL in Acetone)[5]
Certified Purity/Concentration	99.8% (mass fraction)[1]	≥ 99.0% (qNMR), ≥ 99.0% (Capillary GC)[2]	Not explicitly stated in publicly available data	1000 µg/mL[5]
Uncertainty	± 0.4% (expanded uncertainty)[1]	Not explicitly stated in publicly available data	Not explicitly stated in publicly available data	Not explicitly stated in publicly available data
Accreditation	ISO/IEC 17025 and ISO 17034[1]	Not explicitly stated for this specific product, but the company produces other CRMs under accreditation.	ISO 17034[3][4]	ISO 17034[6]
Method of Certification	Quantitative NMR (qNMR)[1]	qNMR, Capillary GC[2]	Not specified	Gravimetric preparation and analytical verification[7]
Traceability	Traceable to primary material from an NMI (e.g., NIST)	SI Traceable[8]	Not explicitly stated in publicly available data	Traceable to SI units[9]

Procymidone-d5 Certified Reference Material

Isotopically labeled internal standards are crucial for achieving high accuracy and precision in mass spectrometry-based quantification by correcting for matrix effects and variations in sample preparation and instrument response. Procymidone-d5 serves as an ideal internal standard for the analysis of Procymidone.

Feature	LGC Standards
Product Number	DRE-C16310010
Format	Solution (100 µg/mL in Acetonitrile)
Certified Concentration	100 µg/mL
Accreditation	ISO 17034
Method of Certification	Gravimetric preparation and analytical verification
Traceability	Traceable to SI units

Experimental Protocols

Accurate quantification of Procymidone in various matrices requires robust analytical methods. Below are outlines of typical experimental protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), which are commonly employed for pesticide residue analysis.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method for Food Matrices

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in food.[10]

Workflow:

QuEChERS Sample Preparation Workflow

Detailed Steps:

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add an appropriate volume of acetonitrile and the internal standard (Procymidone-d5).

• Vortex for 1 minute.

• Add the QuEChERS extraction salts.

• Shake vigorously for 1 minute.

• Centrifuge at ≥ 3000 rcf for 5 minutes.

• Transfer an aliquot of the supernatant to a dispersive SPE tube.

• The dispersive SPE tube contains a combination of sorbents to remove interfering matrix components. Common sorbents include primary secondary amine (PSA) for removing organic acids, sugars, and fatty acids; C18 for removing nonpolar interferences; and graphitized carbon black (GCB) for removing pigments and sterols.

• Vortex for 30 seconds.

• Centrifuge at ≥ 3000 rcf for 5 minutes.

• The resulting supernatant is ready for GC-MS or LC-MS/MS analysis.

Analytical Methods

GC-MS is a robust technique for the analysis of semi-volatile compounds like Procymidone.

Typical GC-MS Parameters:

Parameter	Setting
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Injector	Splitless, 250 °C
Oven Program	Start at 70 °C (hold 2 min), ramp to 150 °C at 25 °C/min, then to 280 °C at 8 °C/min (hold 5 min)
Carrier Gas	Helium, constant flow of 1.2 mL/min
MS Interface	280 °C
Ion Source	Electron Ionization (EI), 230 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	Procymidone: 283, 255, 124; Procymidone-d5: 288, 260

UPLC-MS/MS offers high sensitivity and selectivity for the analysis of Procymidone in complex matrices.

Typical UPLC-MS/MS Parameters:

Parameter	Setting
Column	C18 reverse-phase, e.g., 1.7 µm, 2.1 x 100 mm (or equivalent)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	Start at 10% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Ion Source	Electrospray Ionization (ESI), positive mode
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Procymidone: e.g., 284.0 > 199.9; Procymidone-d5: e.g., 289.0 > 205.0

Mode of Action of Procymidone

Procymidone is a dicarboximide fungicide that acts by inhibiting the synthesis of triglycerides in fungi, which is essential for spore germination and mycelial growth.[11] Understanding its mode of action provides context for its application in agriculture and the subsequent need for residue analysis.

Simplified Mode of Action of Procymidone

Conclusion

The selection of a CRM for Procymidone and Procymidone-d5 should be based on the specific requirements of the analytical method and the quality assurance system of the laboratory. CRMs from suppliers like Sigma-Aldrich, Fujifilm Wako, AccuStandard, and LGC Standards offer a range of options in terms of format, certification, and traceability. It is recommended to obtain the lot-specific certificate of analysis for any chosen CRM to ensure it meets the laboratory's quality and uncertainty requirements. The experimental protocols provided herein serve as a starting point for method development and validation, which should always be performed using a suitable CRM.

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. 32809-16-8・Procymidone Standard・161-11214[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 3. accustandard.com [accustandard.com]
• 4. accustandard.com [accustandard.com]
• 5. Procymidone 1000 µg/mL in Acetone | LGC Standards [lgcstandards.com]
• 6. Procymidone | CAS 32809-16-8 | LGC Standards [lgcstandards.com]
• 7. lgcstandards.com [lgcstandards.com]
• 8. Analytical Standards for Pesticides and Veterinary Drugs | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 9. Certificate of analysis explained | LGC Standards [lgcstandards.com]
• 10. gcms.labrulez.com [gcms.labrulez.com]
• 11. apps.who.int [apps.who.int]

Evaluating the Isotopic Purity of Procymidox-d5: A Comparative Guide for Researchers

For researchers, scientists, and professionals in drug development, the isotopic purity of deuterated standards like Procymidox-d5 is a critical parameter ensuring accuracy and reliability in quantitative analytical studies. This guide provides a comparative evaluation of Procymidox-d5 from three different suppliers, supported by detailed experimental protocols and data to aid in the selection of the most suitable product for your research needs.

Introduction to Procymidox-d5 and Isotopic Purity

Procymidox-d5, the deuterated analog of the dicarboximide fungicide Procymidox, serves as an essential internal standard in mass spectrometry-based analytical methods. Its chemical formula is C₁₃H₆D₅Cl₂NO₂, with a molecular weight of approximately 289.17 g/mol . The five deuterium (B1214612) atoms replace hydrogen atoms in the methyl and methylene (B1212753) groups of the bicycloheptane (B81988) ring structure.

The efficacy of a deuterated standard is fundamentally dependent on its isotopic purity. In practice, the synthesis of deuterated compounds rarely achieves 100% isotopic incorporation, resulting in a mixture of isotopologues (e.g., d5, d4, d3, etc.). A higher isotopic purity, specifically a high abundance of the desired d5 isotopologue and minimal presence of lower deuterated and non-deuterated (d0) forms, is crucial for minimizing cross-talk and ensuring accurate quantification of the target analyte. This guide outlines a systematic approach to evaluating the isotopic purity of Procymidox-d5 from various commercial sources.

Comparative Analysis of Procymidox-d5 from Different Suppliers

To illustrate the comparative evaluation process, we present hypothetical yet realistic isotopic purity data for Procymidox-d5 from three fictional suppliers: Supplier A, Supplier B, and Supplier C. The data is summarized in the table below, representing typical results that would be obtained from the experimental protocols detailed in this guide.

Parameter	Supplier A	Supplier B	Supplier C
Chemical Purity (by HPLC)	>98%	>99%	>98.5%
Isotopic Purity (d5)	98.5%	99.2%	97.8%
d4 Isotopologue	1.2%	0.6%	1.8%
d3 Isotopologue	0.2%	0.1%	0.3%
d0 (Undeuterated)	<0.1%	<0.1%	0.1%
Lot-to-Lot Consistency	High	Very High	Moderate

Disclaimer: The data presented in this table is for illustrative purposes only and does not represent actual product specifications from any specific supplier. Researchers should always refer to the Certificate of Analysis provided by the supplier for lot-specific data.

Experimental Protocols for Isotopic Purity Determination

A robust evaluation of isotopic purity involves a combination of high-resolution mass spectrometry (HRMS) and quantitative nuclear magnetic resonance (qNMR) spectroscopy.

Isotopic Distribution Analysis by High-Resolution Mass Spectrometry (HRMS)

This method is employed to determine the relative abundance of each isotopologue of Procymidox-d5.

Instrumentation:

• A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer, coupled with an electrospray ionization (ESI) source.

• An ultra-high-performance liquid chromatography (UHPLC) system.

Procedure:

• Sample Preparation: Prepare a 1 µg/mL solution of Procymidox-d5 from each supplier in a suitable solvent, such as acetonitrile.

• Chromatographic Separation: Inject the sample into the UHPLC-HRMS system. A short C18 column can be used for rapid separation from any potential impurities.

• Mass Spectrometry Analysis: Acquire full-scan mass spectra in positive ESI mode over a relevant m/z range that includes the protonated molecules of all expected isotopologues ([M+H]⁺).

• Data Analysis: Extract the ion chromatograms for the [M+H]⁺ ions of the d0 to d5 isotopologues. The relative abundance of each isotopologue is calculated from the integrated peak areas of their respective extracted ion chromatograms.

Quantitative ¹H NMR (qNMR) for Determining Residual Hydrogen

qNMR provides a precise measurement of the amount of residual, non-deuterated Procymidox (d0) and can be used to verify the overall level of deuteration.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Sample Preparation: Accurately weigh a known amount of Procymidox-d5 from each supplier and a certified internal standard (e.g., maleic acid) into an NMR tube. Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃).

• NMR Data Acquisition: Acquire a quantitative ¹H NMR spectrum with appropriate relaxation delays to ensure full signal recovery.

• Data Analysis: Integrate the signals corresponding to the residual protons in Procymidox-d5 and the signals of the internal standard. The absolute purity and the amount of the d0 species can be calculated by comparing these integrals.

Experimental Workflow and Data Interpretation

The following diagram illustrates the workflow for evaluating the isotopic purity of Procymidox-d5.

Caption: Workflow for the evaluation of Procymidox-d5 isotopic purity.

Conclusion and Recommendations

The selection of a Procymidox-d5 supplier should be based on a thorough evaluation of the isotopic purity data provided in the Certificate of Analysis, ideally verified by in-house testing using the protocols described. Based on our illustrative data, Supplier B would be the recommended choice due to the highest isotopic purity (99.2% d5) and the lowest levels of interfering isotopologues. A higher isotopic purity minimizes the risk of isotopic cross-talk in sensitive mass spectrometric assays, leading to more accurate and reproducible results.

Researchers should prioritize suppliers who provide comprehensive Certificates of Analysis detailing the isotopic distribution of their deuterated standards. This transparency is indicative of a commitment to quality and provides the end-user with the necessary information to perform reliable quantitative analysis.

Safety & Regulatory Compliance

Navigating the Safe Disposal of Procymidox-d5: A Procedural Guide

Disclaimer: No specific Safety Data Sheet (SDS) for Procymidox-d5 was publicly available at the time of this writing. The following guidance is based on the safety data for the non-deuterated parent compound, Procymidone. The disposal procedures for Procymidox-d5 are expected to be highly similar to those for Procymidone, as the primary hazards are associated with the molecule's chemical structure rather than its isotopic labeling. Researchers must consult their institution's specific waste disposal protocols and comply with all local, state, and federal regulations.

Procymidox-d5, a deuterated analog of the dicarboximide fungicide Procymidone, requires careful handling and disposal to ensure laboratory safety and environmental protection. Based on the hazardous properties of Procymidone, which is harmful if swallowed or inhaled, may cause skin and eye irritation, is suspected of damaging fertility, and is very toxic to aquatic life with long-lasting effects, stringent disposal procedures are necessary.[1][2]

Immediate Safety and Handling Precautions

Before beginning any procedure that involves Procymidox-d5, ensure that all personnel are familiar with the following safety protocols:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (inspected before use), tightly fitting safety goggles, and a lab coat.[3] If there is a risk of generating dust or aerosols, a full-face respirator should be used.[3]

• Ventilation: Handle Procymidox-d5 in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust or vapors.[3]

• Spill Response: In the event of a spill, evacuate unnecessary personnel from the area.[3] Prevent the formation of dust.[3] Wearing full PPE, collect the spilled material using spark-proof tools and place it into a suitable, closed container for disposal.[3] The spill area should then be decontaminated.[4] Do not allow the chemical to enter drains or waterways.[3]

Step-by-Step Disposal Procedure for Procymidox-d5

The recommended method for the disposal of Procymidox-d5 is through a licensed chemical waste disposal facility.

• Waste Collection:

  • Carefully collect all waste materials containing Procymidox-d5, including unused product, contaminated consumables (e.g., pipette tips, weighing boats), and spill cleanup materials.

  • Place the waste into a clearly labeled, sealed, and appropriate waste container. The container should be in good condition and compatible with the chemical.

• Labeling:

  • Label the waste container clearly with "Hazardous Waste," the chemical name "Procymidox-d5," and any other identifiers required by your institution.

• Storage:

  • Store the sealed waste container in a designated, secure hazardous waste accumulation area. This area should be cool, dry, and well-ventilated, away from incompatible materials such as strong oxidizing agents, acids, and alkalis.[1][5]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

  • The material will likely be sent for controlled incineration with flue gas scrubbing or to a licensed chemical destruction plant.[3]

Disposal of Contaminated Packaging

Empty containers that held Procymidox-d5 must also be treated as hazardous waste.

• Containers should be triple-rinsed with a suitable solvent.[4] The rinsate must be collected and disposed of as hazardous waste.[6]

• After rinsing, the container should be punctured to prevent reuse and disposed of through the appropriate waste stream as advised by your EHS department, which may include a sanitary landfill or incineration for combustible packaging.[3]

Quantitative Data: Toxicological Information for Procymidone

The following table summarizes key toxicological data for Procymidone, which should be considered when handling Procymidox-d5.

Toxicity Metric	Value	Species	Notes
Acute Oral LD50	6800 mg/kg	Rat	Low acute oral toxicity.[4]
Acute Dermal LD50	>2500 mg/kg	Rat	Low acute dermal toxicity.[4]
Aquatic Toxicity (Fish)	LC50 (96 hr) 7.2 mg/L	Rainbow Trout	Moderately toxic to some fish.[2][7]
Aquatic Toxicity (Daphnia)	EC50 (48 hr) > 4.2 mg/L	Daphnia	Moderately toxic to daphnia.[2][7]
Bioaccumulation Factor (BCF)	~110 - 130	-	Low potential for bioconcentration in birds and mammals.[2][4]

Experimental Protocols

While no specific experimental protocols for the disposal of Procymidox-d5 are available, the general procedure for handling and disposing of toxic chemical waste in a laboratory setting is as follows:

Protocol for Collection and Segregation of Procymidox-d5 Waste

• Objective: To safely collect and segregate Procymidox-d5 waste for proper disposal.

• Materials:

  • Appropriate hazardous waste container (sealable, compatible material).

  • Hazardous waste labels.

  • Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.

  • Tools for collecting solid waste (e.g., scoop, brush).

• Procedure:

  • Designate a specific, labeled hazardous waste container for Procymidox-d5 waste.

  • Following any experimental procedure using Procymidox-d5, carefully transfer any residual solid material or contaminated items into the designated waste container.

  • Ensure the exterior of the waste container remains clean and free of contamination.

  • Once the container is full or the experiment is complete, securely seal the container.

  • Store the sealed container in the laboratory's designated hazardous waste accumulation area.

  • Complete a hazardous waste pickup request form as per institutional policy.

Logical Workflow for Procymidox-d5 Disposal

Caption: Logical workflow for the safe disposal of Procymidox-d5.

References

• 1. Procymidone|32809-16-8|MSDS [dcchemicals.com]
• 2. 4farmers.com.au [4farmers.com.au]
• 3. chemicalbook.com [chemicalbook.com]
• 4. apparentag.com.au [apparentag.com.au]
• 5. 4farmers.com.au [4farmers.com.au]
• 6. assets.greenbook.net [assets.greenbook.net]
• 7. agpro.co.nz [agpro.co.nz]